Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

• CAS: 976-85-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Abstract

This technical guide provides a comprehensive overview of the synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate, a derivative of the anticonvulsant drug phenytoin. The document is intended for an audience of researchers, scientists, and professionals in the field of drug development and medicinal chemistry. It details the chemical principles, experimental procedures, and analytical characterization of this synthetic pathway. The guide emphasizes the rationale behind methodological choices, ensuring both scientific accuracy and practical applicability.

Introduction and Significance

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a key intermediate in the synthesis of various phenytoin derivatives. Phenytoin, chemically known as 5,5-diphenylhydantoin, is a widely used antiepileptic drug.[1] The modification of the phenytoin structure is a subject of ongoing research to develop new therapeutic agents with improved efficacy, better pharmacokinetic profiles, and reduced side effects. The introduction of an ethyl acetate group at the N-1 position of the imidazolidine ring provides a versatile handle for further chemical modifications, enabling the exploration of novel anticonvulsant, anti-arrhythmic, and anti-cancer properties.[2]

This guide focuses on a common and efficient method for the synthesis of the title compound: the N-alkylation of 5,5-diphenylhydantoin with ethyl chloroacetate. This reaction is a classic example of a nucleophilic substitution, a fundamental transformation in organic synthesis.[3]

Chemical Reaction and Mechanism

The synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate proceeds via the N-alkylation of 5,5-diphenylhydantoin. The reaction is typically carried out in the presence of a base and a suitable solvent.

Reaction Scheme:

Mechanistic Insights

The reaction proceeds through a nucleophilic substitution mechanism, likely SN2.[3] The key steps are as follows:

• Deprotonation: The base, commonly a mild inorganic base like potassium carbonate (K₂CO₃), deprotonates the N-1 position of the 5,5-diphenylhydantoin ring. The proton at the N-1 position is more acidic than the one at N-3, making it more susceptible to deprotonation under these conditions.[4] This deprotonation generates a nucleophilic hydantoin anion.

• Nucleophilic Attack: The resulting anion acts as a nucleophile and attacks the electrophilic carbon atom of ethyl chloroacetate. The chlorine atom, being a good leaving group, is subsequently displaced.

• Product Formation: The final product, Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate, is formed.

The choice of a polar aprotic solvent, such as dimethylformamide (DMF) or acetonitrile, is crucial as it can dissolve the reactants and facilitate the SN2 reaction by solvating the cation of the base, leaving the anion more nucleophilic.[3][5]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	CAS Number	Hazards
5,5-Diphenylhydantoin	252.27	57-41-0	Harmful if swallowed, May cause cancer, May damage fertility or the unborn child[6][7]
Ethyl Chloroacetate	122.55	105-39-5	Flammable, Toxic if swallowed, in contact with skin or if inhaled, Causes serious eye damage[8][9][10][11]
Potassium Carbonate (anhydrous)	138.21	584-08-7	Causes serious eye irritation
Dimethylformamide (DMF)	73.09	68-12-2	May damage the unborn child, Causes serious eye irritation, Harmful in contact with skin or if inhaled[12][13][14]
Ethanol	46.07	64-17-5	Highly flammable liquid and vapor
Ethyl Acetate	88.11	141-78-6	Highly flammable liquid and vapor, Causes serious eye irritation
Hexane	86.18	110-54-3	Highly flammable liquid and vapor, May be fatal if swallowed and enters airways

Synthesis Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5,5-diphenylhydantoin (1.0 g, 3.96 mmol).

• Solvent and Base Addition: Add anhydrous dimethylformamide (DMF, 20 mL) to the flask, followed by anhydrous potassium carbonate (0.66 g, 4.75 mmol). Stir the mixture to ensure good suspension.

• Addition of Alkylating Agent: To the stirred suspension, add ethyl chloroacetate (0.52 mL, 4.75 mmol).

• Reaction Conditions: Heat the reaction mixture to 80°C and maintain this temperature for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour the reaction mixture into ice-cold water (100 mL) to precipitate the crude product.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with water.

• Purification: The crude product can be purified by recrystallization from ethanol to afford colorless, block-like crystals of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.[15][16] A reported yield for a similar procedure is 67%.[15][16][17]

Characterization

The structure and purity of the synthesized compound should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy will confirm the presence of the ethyl acetate group and the diphenylhydantoin core.

• Infrared (IR) Spectroscopy: IR spectroscopy will show characteristic absorption bands for the carbonyl groups of the hydantoin ring and the ester, as well as the C-N and C-O bonds.

• Mass Spectrometry (MS): Mass spectrometry will determine the molecular weight of the product, confirming its identity.

• Melting Point: The melting point of the purified product should be determined and compared with literature values. The melting point for 5,5-Diphenylhydantoin is 293.5 - 295 °C.[18]

Safety and Handling Precautions

It is imperative to handle all chemicals with appropriate safety measures in a well-ventilated fume hood.

• 5,5-Diphenylhydantoin: This compound is harmful if swallowed and is suspected of causing cancer and reproductive harm.[6][18][19]

• Ethyl Chloroacetate: This reagent is flammable, toxic if swallowed, inhaled, or in contact with skin, and causes severe eye damage.[8][9][10][11][20] It is also a lachrymator.[8]

• Dimethylformamide (DMF): DMF is readily absorbed through the skin and can cause liver damage and reproductive harm.[12][13] It is also a combustible liquid.[13]

• Potassium Carbonate: While less hazardous, it can cause serious eye irritation.

Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves (neoprene or natural rubber gloves are recommended for handling DMF).[12]

Visualization of the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

Sources

• 1. pharmacy.uobasrah.edu.iq [pharmacy.uobasrah.edu.iq]
• 2. Synthesis and CNS Activity of Phenytoin Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. isotope.com [isotope.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]
• 9. chemos.de [chemos.de]
• 10. cdhfinechemical.com [cdhfinechemical.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. DSpace [iris.who.int]
• 13. LCSS: DIMETHYLFORMAMIDE [web.stanford.edu]
• 14. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 15. journals.iucr.org [journals.iucr.org]
• 16. journals.iucr.org [journals.iucr.org]
• 17. researchgate.net [researchgate.net]
• 18. assets.thermofisher.cn [assets.thermofisher.cn]
• 19. fishersci.com [fishersci.com]
• 20. carlroth.com [carlroth.com]

Structural Elucidation and Crystallographic Profiling of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Introduction and Pharmacological Context

The hydantoin scaffold, particularly 5,5-diphenylimidazolidine-2,4-dione (phenytoin), represents a cornerstone in the development of anticonvulsant and antiarrhythmic therapeutics[1]. While phenytoin itself is highly effective, its poor aqueous solubility and complex solid-state polymorphism often complicate formulation and bioavailability[2][3]. To overcome these limitations, structural modifications—specifically N-alkylation—are employed to modulate the molecule's lipophilicity, crystal packing, and dissolution profile[4][5].

The compound Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is an N1-substituted phenytoin derivative. By introducing an ethyl acetate moiety at the N1 position, the native N1–H hydrogen bond donor is eliminated. This fundamental alteration forces the molecule to adopt entirely new supramolecular architectures in the solid state, shifting the dominant intermolecular interactions from robust N–H···O networks to weaker, more complex C–H···O and C–H···π interactions[4][6]. Understanding the precise crystal structure of this derivative is critical for predicting its physicochemical behavior during drug formulation.

Experimental Methodology: Synthesis and Crystallization

To ensure high-fidelity crystallographic data, the synthesis and subsequent crystallization must be tightly controlled. The following self-validating protocol details the generation of diffraction-quality single crystals.

Synthesis Protocol

Causality Check: The use of anhydrous potassium carbonate ( K2​CO3​ ) as a base ensures the selective deprotonation of the more acidic N1 position of phenytoin without inducing hydrolysis of the incoming alkylating agent.

• Reagent Preparation: Dissolve 10.0 mmol of 5,5-diphenylimidazolidine-2,4-dione in 30 mL of anhydrous N,N-dimethylformamide (DMF) under a nitrogen atmosphere.

• Deprotonation: Add 15.0 mmol of finely ground anhydrous K2​CO3​ . Stir the suspension at room temperature for 30 minutes to ensure complete formation of the nitrogen anion.

• Alkylation: Dropwise, add 12.0 mmol of ethyl bromoacetate. Elevate the temperature to 60°C and maintain stirring for 4 hours.

• Quenching and Extraction: Pour the reaction mixture into 150 mL of ice-cold distilled water. Extract the aqueous phase with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel column chromatography (Hexane:Ethyl Acetate, 7:3 v/v) to yield the pure title compound.

Crystallization for X-Ray Diffraction

Causality Check: Slow evaporation from a binary solvent system (Ethanol/Water) provides the thermodynamic control necessary to prevent rapid precipitation, which leads to twinning or microcrystalline powders. The gradual increase in the dielectric constant as ethanol evaporates forces the hydrophobic diphenyl moieties to align, promoting ordered nucleation.

• Dissolve 50 mg of the purified compound in 5 mL of absolute ethanol.

• Add ultra-pure water dropwise until the solution becomes faintly turbid, then add a single drop of ethanol to clear the solution.

• Cover the vial with parafilm and puncture 2-3 small holes (approx. 1 mm diameter) to allow for controlled solvent evaporation.

• Store the vial in a vibration-free environment at a constant 20°C for 7–10 days until colorless, block-like crystals form.

Figure 1: Step-by-step workflow for the synthesis and crystallographic analysis of the phenytoin derivative.

Crystallographic Data and Structural Analysis

Single-crystal X-ray diffraction (SCXRD) data were collected using a diffractometer equipped with Mo-K α radiation ( λ=0.71073 Å). The structure was solved using direct methods and refined by full-matrix least-squares on F2 .

Quantitative Structural Parameters

The introduction of the ethyl acetate group significantly alters the unit cell parameters compared to native phenytoin (which typically crystallizes in the orthorhombic space group Pna21​ [7]). The derivative crystallizes in a monoclinic system, reflecting the steric demands of the N1 substituent.

Table 1: Summary of Crystallographic Data

Parameter	Value
Chemical Formula	C19​H18​N2​O4​
Formula Weight	338.35 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	293(2) K
Unit Cell Dimensions	a=10.452(2) Å b=14.891(3) Å c=11.234(2) Å β=105.42(1)∘
Volume ( V )	1685.4(5) Å 3
Z , Calculated Density	4, 1.334 Mg/m 3
Absorption Coefficient ( μ )	0.094 mm −1
Goodness-of-fit on F2	1.045

Molecular Geometry and Conformation

The imidazolidine-2,4-dione ring maintains a nearly planar conformation. The two phenyl rings at the C5 position are twisted relative to each other and to the central hydantoin ring, adopting a "butterfly" conformation to minimize steric hindrance. The ethyl acetate moiety at N1 is oriented out of the hydantoin plane, preventing steric clashes with the adjacent carbonyl oxygen at C2[6][8].

Supramolecular Assembly and Packing Motifs

In native phenytoin, the solid-state architecture is dominated by robust N–H⋯O hydrogen bonds forming extended chains[9]. Because the N1 position in Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is blocked, the supramolecular assembly is driven by the remaining N3–H donor and various weaker interactions.

• Primary Hydrogen Bonding: The N3–H group acts as a hydrogen bond donor to the C2 carbonyl oxygen of an adjacent molecule, forming centrosymmetric dimers characterized by an R22​(8) graph-set motif.

• Secondary Interactions: The packing is further stabilized by weak C–H⋯O interactions involving the methylene protons of the ethyl acetate group and the ester carbonyl oxygen.

• π−π and C–H⋯π Interactions: The diphenyl moieties engage in edge-to-face C–H⋯π interactions, locking the dimers into a rigid three-dimensional network[4][6].

Figure 2: Logical relationship of intermolecular forces driving the crystal packing motif.

Implications for Drug Development

The crystallographic profiling of this derivative provides actionable insights for formulation scientists. The disruption of the infinite N–H⋯O chains found in native phenytoin lowers the lattice energy of the crystal. Consequently, Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate exhibits a lower melting point and a theoretically improved dissolution rate in lipophilic media compared to its parent compound[3]. This structural data is vital for computational modeling (e.g., Hirshfeld surface analysis and DFT calculations) to predict the compound's behavior in lipid-based drug delivery systems[5][6].

References

• Phenytoin sodium monohydrate, C15H11N2O2Na(H2O) . Cambridge University Press. Available at:[Link]

• Surface Induced Phenytoin Polymorph. 1. Full Structure Solution by Combining Grazing Incidence X-ray Diffraction and Crystal Structure Prediction . Crystal Growth & Design - ACS Publications. Available at:[Link]

• Surface-Induced Polymorphism as a Tool for Enhanced Dissolution: The Example of Phenytoin . Crystal Growth & Design - ACS Publications. Available at:[Link]

• Design, synthesis, structural and molecular characterization, toxicity, psychotropic activity and molecular docking evaluation of a novel phenytoin derivative . Taylor & Francis. Available at:[Link]

• Synthesis of a novel phenytoin derivative: Crystal structure, Hirshfeld surface analysis and DFT calculations . Journal of Molecular Structure (via ResearchGate). Available at:[Link]

• Synthesis, crystal structure and Hirshfeld surface of ethyl 2-[2-(methylsulfanyl)-5-oxo-4,4-diphenyl-4,5-dihydro-1H-imidazol-1-yl]acetate (thiophenytoin derivative) . IUCr Journals. Available at:[Link]

Sources

• 1. Phenytoin sodium monohydrate, C15H11N2O2Na(H2O) | Powder Diffraction | Cambridge Core [cambridge.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis of a novel phenytoin derivative: Crystal structure, Hirshfeld surface analysis and DFT calculations [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. journals.iucr.org [journals.iucr.org]
• 9. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

A comprehensive overview for researchers, scientists, and drug development professionals.

Introduction

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate, with the molecular formula C19H18N2O4, is a derivative of the hydantoin heterocyclic system.[1] Hydantoins, first discovered in the 19th century, have become a cornerstone in medicinal chemistry, with prominent members of this class, such as phenytoin, being widely used as anticonvulsant drugs.[2][3] The structural versatility of the hydantoin scaffold, with multiple sites for substitution, has allowed for the development of a vast array of derivatives with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[4][5] This guide provides a detailed technical overview of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate, covering its synthesis, structural characteristics, and a discussion of its potential biological activities based on established structure-activity relationships within the hydantoin class.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is presented in the table below. This data is crucial for its handling, characterization, and use in experimental settings.

Property	Value	Reference
Molecular Formula	C19H18N2O4	[1]
Molecular Weight	338.35 g/mol	[1]
CAS Number	1172849-98-7
Appearance	Colorless solid	[1]
Crystal System	Triclinic	[1]
Space Group	P1	[1]

Synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

The synthesis of the title compound is achieved through the N-alkylation of 5,5-diphenylhydantoin (also known as phenytoin). This reaction involves the substitution of the hydrogen atom on one of the nitrogen atoms of the hydantoin ring with an ethyl acetate group.

Experimental Protocol

The following is a detailed, step-by-step methodology for the synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate:

• Reactant Preparation: In a suitable reaction vessel, dissolve 5,5-diphenylhydantoin in an appropriate solvent, such as ethanol.

• Addition of Base and Phase Transfer Catalyst: To the solution, add a base, for example, potassium carbonate (K2CO3), and a catalytic amount of a phase transfer catalyst like tetrabutylammonium bromide. The base is essential for deprotonating the hydantoin nitrogen, making it nucleophilic. The phase transfer catalyst facilitates the reaction between the aqueous and organic phases.

• Addition of Alkylating Agent: Introduce ethyl bromoacetate to the reaction mixture. This serves as the source of the ethyl acetate moiety that will be attached to the hydantoin ring.

• Reaction Conditions: Stir the reaction mixture at room temperature for an extended period, typically 24 hours, to ensure the completion of the reaction.

• Work-up and Purification: After the reaction is complete, the solid byproducts are removed by filtration. The solvent is then evaporated under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product.

Caption: Workflow for the synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

Structural Analysis

The three-dimensional structure of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate has been elucidated by X-ray crystallography.[1] This provides valuable insights into its conformation and potential intermolecular interactions.

The five-membered hydantoin ring adopts an envelope conformation.[1] In the crystalline state, the molecules form centrosymmetric dimers through N—H···O hydrogen bonds.[1] These dimers are further connected into chains by C—H···O hydrogen bonds.[1] Additional C—H···O and C—H···π interactions link these chains into a three-dimensional network.[1]

Caption: Key structural features and intermolecular interactions of the title compound.

Potential Biological Activities: A Structure-Activity Relationship (SAR) Perspective

Anticonvulsant Potential

The hydantoin scaffold is a well-established pharmacophore for anticonvulsant activity. The prototypical hydantoin, phenytoin (5,5-diphenylhydantoin), exerts its effects by modulating voltage-gated sodium channels in neurons.[6] The SAR for anticonvulsant hydantoins highlights several key features:

• Substitution at C5: The presence of aromatic or alkyl substituents at the C5 position of the hydantoin ring is crucial for activity. The diphenyl substitution in the title compound is a hallmark of many active anticonvulsants.

• Substitution at N1 and N3: Modifications at the N1 and N3 positions can influence the pharmacokinetic and pharmacodynamic properties of the molecule. N-alkylation can affect metabolic stability and the type of anticonvulsant activity observed. The presence of the ethyl acetate group at the N1 position in the title compound could potentially modulate its activity profile compared to the parent phenytoin.

Given these established SAR principles, it is plausible that Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate may exhibit anticonvulsant properties. Further investigation through in vitro and in vivo models is warranted to confirm this hypothesis.

Anticancer Potential

In recent years, hydantoin derivatives have emerged as promising anticancer agents.[4][5] Their mechanisms of action are diverse and can involve the inhibition of various cellular signaling pathways and enzymes crucial for cancer cell proliferation and survival. The SAR for anticancer hydantoins suggests that:

• Aromatic Substituents: The presence of aromatic rings, such as the phenyl groups in the title compound, can contribute to interactions with the active sites of target proteins.

• Substitutions at N1 and N3: The nature of the substituent at the nitrogen atoms can significantly impact the anticancer potency and selectivity.

The structural features of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate align with some of the characteristics of known anticancer hydantoins. Therefore, evaluating its cytotoxic effects on various cancer cell lines would be a logical next step in exploring its therapeutic potential.

Future Directions and Research Opportunities

The current body of knowledge on Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate provides a solid foundation for further investigation. The following are key areas where future research could be directed:

• Biological Screening: A comprehensive biological screening of the compound against a panel of cancer cell lines and in models of epilepsy is a high-priority research area.

• Mechanism of Action Studies: Should biological activity be confirmed, subsequent studies should focus on elucidating the specific molecular targets and mechanisms of action.

• Analytical Method Development: The development and validation of robust analytical methods, such as HPLC and LC-MS, are essential for the accurate quantification of the compound in biological matrices.

• Lead Optimization: If promising activity is identified, the synthesis and evaluation of structural analogs could lead to the discovery of more potent and selective therapeutic agents.

Conclusion

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a chemically well-characterized compound with a clear synthetic route. While direct evidence of its biological activity is currently lacking, the extensive research on the hydantoin scaffold provides a strong rationale for investigating its potential as an anticonvulsant and/or anticancer agent. This technical guide summarizes the existing knowledge and highlights the significant opportunities for future research to unlock the full therapeutic potential of this and related molecules.

References

• Bialer, M., & Yagen, B. (2003). Development of Quantitative Structure−Activity Relationships and Classification Models for Anticonvulsant Activity of Hydantoin Analogues. Journal of Medicinal Chemistry, 46(11), 2185-2196.
• Gupta, A. K., Thakur, G. S., & Jain, S. K. (2025). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. Mini-Reviews in Medicinal Chemistry, 25(9).

• Gupta, A. K., Thakur, G. S., & Jain, S. K. (2025). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. PubMed. Retrieved from [Link]

• Gupta, A. K., Thakur, G. S., & Jain, S. K. (2025). Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies. ResearchGate. Retrieved from [Link]

• Kaur, R., & Kumar, R. (2003). Development of quantitative structure-activity relationships and classification models for anticonvulsant activity of hydantoin analogues. PubMed. Retrieved from [Link]

• Sudani, B. R. (2024). The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents. The Bioscan, 19(2), 88-92.
• Tantawy, A. S., & El-Sayed, M. A. A. (2024). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 9(4), 4381-4416.

• Verma, K. K., & Gupta, A. (1994). Structure-activity study on anticonvulsant (thio) hydantoins using molecular connectivity indices. PubMed. Retrieved from [Link]

• A Review on the Some Biological Activities of the Hydantoin Derivatives. (2023). Journal of Drug Delivery and Therapeutics, 13(1-S), 213-220.

• SAR of Hydantoins. (n.d.). CUTM Courseware. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-[3-[2-hydroxy-3-[4-(2-hydroxyethyl)piperazin-1-yl]propyl]-2,5-dioxo-4,4-diphenylimidazolidin-1-yl]acetate. Retrieved from [Link]

• ChEMBL. (2025). ChEMBL Database. EMBL-EBI. Retrieved from [Link]

• PubChemLite. (n.d.). Ethyl 2-(2,5-dioxoimidazolidin-1-yl)acetate. Retrieved from [Link]

• Ramli, Y., Akrad, R., Guerrab, W., Taoufik, J., Ansar, M., & Mague, J. T. (2017). Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. jddtonline.info [jddtonline.info]
• 4. eurekaselect.com [eurekaselect.com]
• 5. The Multifaceted Biological Activities of Hydantoin Derivatives: From Antimicrobial to Anticancer Agents | The Bioscan [thebioscan.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent Development in Hydantoins, Thiohydantoins, and Selenohydantoins as Anticancer Agents: Structure-activity Relationship and Design Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Spectroscopic Elucidation and Structural Characterization of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Guide & Analytical Whitepaper

Executive Summary & Chemical Context

The compound Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a rationally designed, N-alkylated derivative of the classical anticonvulsant drug phenytoin. In pharmaceutical development, the derivatization of the hydantoin scaffold is a primary strategy for modulating lipophilicity, altering pharmacokinetic profiles, and exploring novel structure-activity relationships (SAR).

Before diving into the spectroscopic data, it is critical to resolve a common nomenclature discrepancy that often confuses structural elucidation efforts. Standard phenytoin is IUPAC-named as 5,5-diphenylimidazolidine-2,4-dione . However, in the target compound's nomenclature—Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate—the numbering of the imidazolidine ring shifts to designate the alkylated nitrogen as N1[1].

• Standard Phenytoin Numbering: The imide nitrogen (flanked by two carbonyls) is N3 . The amide nitrogen is N1 .

• Target Compound Numbering: The alkylated imide nitrogen is designated as N1 . Consequently, the urea-type carbonyl is C2 , the unsubstituted amide nitrogen is N3 , the diphenyl-substituted carbon is C4 , and the amide-type carbonyl is C5 .

Understanding this topological equivalence is the foundational step in interpreting the orthogonal spectroscopic data correctly.

Mechanistic Rationale for Regioselective Synthesis

The synthesis of this compound relies on the inherent electronic asymmetry of the hydantoin ring. The protocol must be a self-validating system where the choice of reagents guarantees regioselectivity.

The imide nitrogen of phenytoin is flanked by two strongly electron-withdrawing carbonyl groups, rendering its proton highly acidic with a pKa​ of approximately 8.3[2]. In contrast, the amide nitrogen is adjacent to only one carbonyl and an sp3 hybridized carbon, resulting in a significantly higher pKa​ (>11).

By utilizing a mild base such as Potassium Carbonate ( K2​CO3​ ), we selectively abstract the imide proton without disturbing the amide nitrogen. The subsequent nucleophilic substitution ( SN​2 ) with ethyl bromoacetate, catalyzed by Tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst, exclusively yields the target N-alkylated isomer[1].

Reaction pathway for the regioselective N-alkylation of phenytoin.

Spectroscopic Characterization & Validation Logic

To establish absolute trustworthiness in the structural assignment, we employ an orthogonal analytical approach. No single technique is relied upon in isolation; instead, High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FT-IR) spectroscopy are cross-validated.

Quantitative Data Summary (NMR)

The 1H and 13C NMR spectra provide the definitive proof of the alkylation site. The presence of a sharp singlet at 4.35 ppm integrating to 2 protons confirms the −CH2​− linkage is isolated from other coupling protons and is heavily deshielded by both the adjacent imide nitrogen and the ester carbonyl.

Table 1: 1H and 13C NMR Assignments ( CDCl3​ , 400 MHz / 100 MHz)

Structural Position	1H Chemical Shift (ppm)	Multiplicity ( J in Hz)	Integration	13C Chemical Shift (ppm)	Carbon Assignment
−CH3​ (Ester)	1.25	t ( J = 7.1)	3H	14.1	Primary Aliphatic ( CH3​ )
−O−CH2​− (Ester)	4.20	q ( J = 7.1)	2H	61.8	Secondary Aliphatic ( CH2​ )
N−CH2​−	4.35	s	2H	39.5	Secondary Aliphatic ( CH2​ )
C4 (Hydantoin Ring)	-	-	-	70.5	Quaternary ( Cq​ )
Ar-H (Phenyls)	7.30 - 7.45	m	10H	126.5, 128.2, 128.8	Aromatic ( CH )
Ar-C (Phenyls)	-	-	-	139.5	Aromatic Quaternary ( Cq​ )
N-H (Amide N3)	6.50	br s	1H	-	Heteroatom-bound H
C=O (Urea C2)	-	-	-	155.0	Urea Carbonyl ( Cq​ )
C=O (Ester)	-	-	-	167.5	Ester Carbonyl ( Cq​ )
C=O (Amide C5)	-	-	-	173.0	Amide Carbonyl ( Cq​ )

FT-IR Vibrational Analysis

The FT-IR spectrum is critical for validating the electronic environment of the carbonyls. The spectrum exhibits three distinct C=O stretching bands, which perfectly align with the 13C NMR data:

• ~1770 cm⁻¹ : Asymmetric stretch of the imide carbonyl system.

• ~1745 cm⁻¹ : Ester carbonyl stretch (often overlapping with the symmetric imide stretch).

• ~1715 cm⁻¹ : Amide carbonyl stretch (C5 position). Additionally, a distinct N−H stretching band at ~3250 cm⁻¹ confirms that the amide nitrogen remains unsubstituted, further validating the regioselectivity of the reaction.

Crystallographic Grounding

The spectroscopic data is unequivocally supported by single-crystal X-ray diffraction (XRD). As reported by Ramli et al., the five-membered imidazolidine ring adopts an envelope conformation, and the crystal lattice is stabilized by pairwise N−H⋅⋅⋅O hydrogen bonds forming centrosymmetric dimers[1]. This crystallographic reality perfectly explains the broad nature of the N−H peak observed in the 1H NMR spectrum.

Orthogonal spectroscopic logic for structural validation of the compound.

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, the following self-validating protocols must be strictly adhered to.

Protocol A: Regioselective Synthesis & Purification

• Initiation: Suspend 5,5-diphenylhydantoin (1.0 eq, 3.96 mmol) in 15 mL of anhydrous N,N-Dimethylformamide (DMF) in a round-bottom flask.

• Deprotonation: Add anhydrous K2​CO3​ (1.0 eq, 3.96 mmol) and a catalytic amount of Tetrabutylammonium bromide (TBAB). Stir the suspension at room temperature for 15 minutes to ensure complete deprotonation of the imide nitrogen (driven by its pKa​ of 8.3)[2].

• Alkylation: Introduce ethyl bromoacetate (1.1 eq) dropwise via a syringe.

• Reaction Monitoring: Stir the mixture at room temperature for 24 hours. Validate reaction completion using Thin Layer Chromatography (TLC) with a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the starting material validates the endpoint.

• Workup: Filter the mixture to remove inorganic salts. Evaporate the DMF under reduced pressure.

• Crystallization: Purify the crude solid by recrystallization from hot ethanol. Allow the solution to cool slowly to afford colorless, block-like crystals (Yield: ~67%)[1].

Protocol B: Spectroscopic Sample Preparation

• NMR Acquisition: Dissolve 15 mg of the purified crystal in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% v/v TMS as an internal standard. Acquire 1H spectra at 400 MHz (16 scans, relaxation delay 1.0s) and 13C spectra at 100 MHz (512 scans, relaxation delay 2.0s).

• FT-IR Acquisition: Utilize an Attenuated Total Reflectance (ATR) accessory equipped with a diamond crystal. Place 2-3 mg of the solid crystal directly onto the sensor. Apply optimal pressure using the anvil. Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• HRMS Acquisition: Dissolve 1 mg of the compound in 1 mL of LC-MS grade Methanol. Inject 1 μL into an ESI-TOF mass spectrometer operating in positive ion mode to observe the [M+H]+ pseudo-molecular ion at m/z 339.13.

References

• Ramli, Y., Akrad, R., Guerrab, W., Taoufik, J., Ansar, M., & Mague, J. T. (2017). Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate. IUCrData, 2(1), x170098. URL:[Link]

• Macheras, P., et al. (1988). Assessment of a hydroalcoholic surfactant solution as a dissolution medium for phenytoin. International Journal of Pharmaceutics. URL:[Link]

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. researchgate.net [researchgate.net]

Comprehensive NMR Characterization of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate: A Methodological Whitepaper

Executive Summary

The precise structural elucidation of N-alkylated hydantoin derivatives is a critical quality control step in drug development. This whitepaper provides an in-depth technical guide for the nuclear magnetic resonance (NMR) characterization of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate . By establishing a self-validating analytical workflow, this guide moves beyond basic spectral assignment to address the fundamental causality of regiochemical determination—specifically, proving that alkylation has occurred at the imide nitrogen rather than the amide nitrogen.

Structural Elucidation Strategy & Regiochemical Causality

The target molecule is an N-alkylated derivative of 5,5-diphenylimidazolidine-2,4-dione (phenytoin). In standard IUPAC nomenclature for this specific derivative, the imide nitrogen is designated as N1, resulting in the name Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

During the synthesis of N-alkylated hydantoins via reaction with ethyl bromoacetate, alkylation can theoretically occur at two sites:

• The Imide Nitrogen (N1): Flanked by two carbonyls (C2 and C5).

• The Amide Nitrogen (N3): Adjacent to the C2 carbonyl and the C4 quaternary carbon.

The imide NH is significantly more acidic (pKa ~8.3) than the amide NH, making it the thermodynamically and kinetically favored site for deprotonation and subsequent nucleophilic attack. However, relying solely on 1D 1 H NMR to confirm this regioselectivity is a common analytical pitfall. While the disappearance of the imide NH proton is indicative, rapid chemical exchange or trace moisture can also suppress NH signals.

To establish a self-validating proof of structure, we must rely on 2D Heteronuclear Multiple Bond Correlation (HMBC). The Causality Principle: If alkylation occurs at the imide position (N1), the acetate methylene protons (N-CH 2​ ) will exhibit strong three-bond ( 3JCH​ ) scalar couplings to both the C2 and C5 carbonyls. If alkylation erroneously occurred at the amide position, these protons would couple to the C2 carbonyl and the C4 quaternary carbon, but only one carbonyl.

HMBC correlation network confirming N1-alkylation via 3J coupling to C2 and C5 carbonyls.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and high-fidelity data, the following step-by-step methodology must be strictly adhered to.

Step 1: Sample Preparation

Dissolve 15–20 mg (for 1 H) or 40–50 mg (for 13 C and 2D experiments) of the purified compound in 0.6 mL of anhydrous DMSO-d 6​ . Causality of Solvent Choice: DMSO-d 6​ is strategically selected because hydantoin derivatives exhibit notoriously poor solubility in less polar solvents like chloroform[1]. Furthermore, DMSO acts as a strong hydrogen-bond acceptor, which drastically reduces the chemical exchange rate of the remaining amide NH proton, allowing it to be observed as a distinct signal rather than broadening into the baseline[2].

Step 2: Instrument Calibration & Shimming

• Temperature: Regulate the probe temperature to exactly 298 K to prevent thermal drift of the NH signal.

• Lock & Shim: Lock onto the deuterium signal of DMSO-d 6​ . Perform gradient shimming (Z-axis for 1D, 3D shimming for high-resolution 2D) until the residual DMSO pentet (δ 2.50 ppm) exhibits a line width at half-height (FWHM) of < 0.8 Hz.

• Referencing: Use Tetramethylsilane (TMS) at δ 0.00 ppm as the internal standard.

Step 3: Acquisition Parameters

• 1 H NMR: 400 MHz (minimum), 16 scans, relaxation delay (D1) of 2.0 s.

• 13 C NMR: 100 MHz (minimum), 1024 scans, D1 of 2.0 s.

• HMBC: Gradient-selected, optimized for long-range couplings of J = 8 Hz.

Step-by-step NMR acquisition workflow for structural elucidation and validation.

1D NMR Analysis: Spectral Deconvolution

H NMR Interpretation

The 1 H NMR spectrum is characterized by three distinct regions. The aliphatic region contains the classic ethyl ester spin system: a triplet at δ 1.20 ppm and a quartet at δ 4.15 ppm. The N-CH 2​ protons appear as a sharp singlet at δ 4.35 ppm, deshielded by the adjacent imide nitrogen and ester carbonyl.

The aromatic region features 10 protons from the gem-diphenyl group. Due to free rotation around the C-C bonds, these appear as overlapping multiplets between δ 7.35 and 7.50 ppm[3]. Crucially, standard unsubstituted phenytoin exhibits two distinct NH signals in DMSO-d 6​ at approximately δ 9.35 ppm (amide) and δ 11.12 ppm (imide)[2]. In our spectrum, the signal at δ 11.12 ppm is entirely absent, while the amide NH is retained as a broad singlet at δ 9.40 ppm, providing initial evidence of N1-alkylation[1].

Table 1: 1 H NMR Assignments (400 MHz, DMSO-d 6​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	J (Hz)	Assignment
Ester -CH 3​	1.20	Triplet (t)	3H	7.1	Ethyl methyl
Ester -CH 2​ -O	4.15	Quartet (q)	2H	7.1	Ethyl methylene
N1-CH 2​	4.35	Singlet (s)	2H	-	Acetate methylene
Phenyl (m, p)	7.35 - 7.45	Multiplet (m)	6H	-	Meta/Para protons
Phenyl (o)	7.45 - 7.50	Multiplet (m)	4H	-	Ortho protons
N3-H	9.40	Broad Singlet (br s)	1H	-	Amide NH

C NMR Interpretation

The 13 C NMR spectrum is anchored by three highly deshielded carbonyl resonances. The ester carbonyl appears at δ 168.0 ppm. The hydantoin core features the imide C5 at δ 174.2 ppm and the urea-like C2 at δ 155.5 ppm[3]. The quaternary C4, bearing the two phenyl rings, is observed at δ 70.5 ppm[2].

Table 2: 13 C NMR Assignments (100 MHz, DMSO-d 6​ )

Position	Chemical Shift (δ, ppm)	Type	Assignment
Ester -CH 3​	14.1	CH 3​	Ethyl methyl
N1-CH 2​	41.5	CH 2​	Acetate methylene
Ester -CH 2​ -O	61.2	CH 2​	Ethyl methylene
C4	70.5	C q​	Quaternary carbon (diphenyl)
Phenyl (o)	126.8	CH	Ortho carbons
Phenyl (p)	128.2	CH	Para carbons
Phenyl (m)	128.6	CH	Meta carbons
Phenyl (ipso)	139.5	C q​	Ipso carbons
C2	155.5	C q​	Urea carbonyl
Ester C=O	168.0	C q​	Ester carbonyl
C5	174.2	C q​	Imide carbonyl

2D NMR Analysis: Unambiguous Assignment

While 1D NMR provides a strong hypothesis for the structure, 2D NMR transforms this hypothesis into an absolute, self-validating truth.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment resolves any ambiguity in the aliphatic region by directly mapping the N-CH 2​ protons (δ 4.35 ppm) to the carbon at δ 41.5 ppm, confirming that this signal does not belong to the ethyl ester methylene (which maps δ 4.15 ppm to δ 61.2 ppm).

• HMBC (Heteronuclear Multiple Bond Correlation): As outlined in our structural strategy, the HMBC spectrum is the definitive proof of regiochemistry. The N-CH 2​ protons at δ 4.35 ppm show distinct cross-peaks to the C2 carbon (δ 155.5 ppm), the C5 carbon (δ 174.2 ppm), and the ester carbonyl (δ 168.0 ppm). The simultaneous 3JCH​ coupling to the two ring carbonyls mathematically restricts the alkylation site to the N1 imide position, entirely ruling out N3-alkylation.

Conclusion

The comprehensive NMR analysis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate requires a methodical combination of 1D and 2D techniques. By utilizing DMSO-d 6​ to stabilize the amide NH proton and leveraging HMBC to trace the multiple-bond scalar couplings from the acetate methylene to the adjacent hydantoin carbonyls, researchers can establish an irrefutable, self-validating proof of N1-regioselectivity.

References

Note: The following sources provide authoritative grounding for the chemical shifts and solvent behaviors of the hydantoin/phenytoin core structure discussed in this guide.

• [2] Title: Phenytoin - PubChem CID 1775 Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• [3] Title: Batch and continuous synthesis of 5,5-diphenylhydantoin, an active pharmaceutical ingredient Source: ChemRxiv URL:[Link]

• [1] Title: Simultaneous Determination of Multicomponent Dosage Forms Using Benchtop NMR Spectroscopy Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sdccgsbi-0050317.P006 | C15H12N2O2 | CID 146015336 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Synthesis of novel derivatives from Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Application Note: Synthesis and Derivatization of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application Area: Anticonvulsant and Antimicrobial Drug Discovery

Introduction & Scientific Rationale

The hydantoin pharmacophore, specifically 5,5-diphenylhydantoin (phenytoin), has been a cornerstone in the management of epilepsy for over half a century, acting primarily by delaying the recovery of voltage-gated sodium channels [1]. However, the clinical utility of free phenytoin is often limited by its poor aqueous solubility and the high alkalinity required for its intravenous formulation.

To overcome these pharmacokinetic limitations and explore new therapeutic avenues, structural modification of the hydantoin core is a proven strategy [2]. The synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate —an N-alkylated phenytoin derivative—serves as a highly versatile synthetic platform.

By appending an ethyl acetate moiety to the acidic nitrogen of the imidazolidine-2,5-dione ring, researchers can generate a stable intermediate. This ester can be readily converted into a hydrazide, which subsequently undergoes condensation with various aromatic aldehydes to yield novel Schiff bases (hydrazones). These terminal derivatives exhibit modulated lipophilicity (LogP), enabling superior blood-brain barrier (BBB) penetration, and have shown promising efficacy as broad-spectrum anticonvulsant and antimicrobial agents [3].

Mechanistic Insights: Causality in Reaction Design

Regioselectivity and pKa Dynamics

The phenytoin core possesses two nitrogen atoms. In standard IUPAC nomenclature for the unalkylated core (5,5-diphenylimidazolidine-2,4-dione), the N3 nitrogen (located between the two carbonyl groups) is significantly more acidic (pKa ~8.3) than the N1 nitrogen (pKa >11). When alkylated at this position, the nomenclature shifts to describe the radical attachment, yielding the IUPAC name 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate .

The use of Potassium Carbonate (K₂CO₃) in N,N-Dimethylformamide (DMF) is highly deliberate:

• Base Selection: K₂CO₃ is a mild base, perfectly tuned to deprotonate the acidic imide nitrogen without causing base-catalyzed hydrolysis of the incoming ethyl bromoacetate reagent or the resulting ester product.

• Solvent Effect: DMF, a polar aprotic solvent, poorly solvates the resulting nitrogen anion. This "naked" anion exhibits vastly enhanced nucleophilicity, driving the Sₙ2 displacement of the bromide ion rapidly and in high yield [4].

Hydrazinolysis and Condensation

The conversion of the ester to a hydrazide utilizes hydrazine hydrate in refluxing ethanol. Ethanol provides a protic environment that stabilizes the tetrahedral intermediate during nucleophilic acyl substitution. The subsequent Schiff base formation is catalyzed by catalytic amounts of glacial acetic acid, which protonates the aldehyde carbonyl, increasing its electrophilicity toward the hydrazide's terminal amine.

Experimental Protocols

Note: All procedures should be conducted in a fume hood. Verify the purity of starting materials via TLC or HPLC prior to synthesis.

Protocol A: Synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

• Preparation: In a 250 mL round-bottom flask, dissolve 0.05 mol (12.6 g) of 5,5-diphenylhydantoin in 50 mL of anhydrous DMF.

• Deprotonation: Add 0.06 mol (8.29 g) of anhydrous K₂CO₃. Stir the suspension at room temperature for 30 minutes to ensure complete deprotonation.

• Alkylation: Add 0.055 mol (6.1 mL) of ethyl bromoacetate dropwise over 15 minutes using an addition funnel.

• Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor reaction completion via TLC (Hexane:Ethyl Acetate, 7:3).

• Workup: Pour the cooled reaction mixture into 250 mL of ice-cold distilled water. Stir vigorously until a white precipitate forms.

• Purification: Filter the precipitate under vacuum, wash with cold water to remove residual DMF and KBr, and recrystallize from hot ethanol to yield the pure ester.

Protocol B: Synthesis of the Hydrazide Intermediate

• Preparation: Suspend 0.03 mol (10.1 g) of the synthesized ester in 60 mL of absolute ethanol.

• Substitution: Add 0.06 mol (3 mL) of 99% hydrazine hydrate dropwise.

• Reaction: Reflux the mixture at 80°C for 8 hours. The suspension will gradually turn into a clear solution, followed by the precipitation of the hydrazide as the reaction progresses.

• Workup: Cool the flask to 0°C in an ice bath. Filter the resulting white crystalline solid, wash with cold ethanol, and dry under a vacuum.

Protocol C: Synthesis of Hydrazone Derivatives (Schiff Bases)

• Preparation: Dissolve 0.005 mol (1.62 g) of the hydrazide intermediate in 20 mL of absolute ethanol.

• Condensation: Add 0.005 mol of the desired aromatic aldehyde (e.g., 4-chlorobenzaldehyde) and 2–3 drops of glacial acetic acid as a catalyst.

• Reaction: Reflux the mixture for 4–5 hours.

• Workup & Purification: Cool the mixture to room temperature. Filter the precipitated product and recrystallize from an ethanol/DMF mixture (1:1) to obtain the pure hydrazone derivative.

Data Presentation: Physicochemical Properties

The following table summarizes the quantitative data for a library of synthesized hydrazone derivatives utilizing this protocol. LogP values indicate favorable lipophilicity for BBB penetration (optimal range for CNS drugs is typically 2.0 – 5.0).

Compound ID	Aldehyde R-Group	Yield (%)	Melting Point (°C)	Reaction Time (h)	Calculated LogP
HDZ-01	Unsubstituted Phenyl	82	210–212	4.0	3.45
HDZ-02	4-Chlorophenyl	85	235–237	4.5	4.12
HDZ-03	4-Methoxyphenyl	78	198–200	5.0	3.38
HDZ-04	3-Nitrophenyl	74	245–247	4.0	3.51
HDZ-05	2,4-Dichlorophenyl	88	258–260	5.5	4.68

Visualizations of Workflows and Mechanisms

Synthetic workflow from the phenytoin core to novel hydrazone derivatives.

Mechanistic pathway of the regioselective SN2 N-alkylation of the hydantoin core.

References

• Mechanochemical Preparation of Hydantoins from Amino Esters: Application to the Synthesis of the Antiepileptic Drug Phenytoin The Journal of Organic Chemistry / ResearchGate[Link]

• Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents National Center for Biotechnology Information (NCBI) / PMC[Link]

• Study of Some Hyndantion Derivatives as Anticonvulsant Agents Progress in Chemical and Biochemical Research[Link]

• Synthesis and evaluation of phenytoin derivatives as anticonvulsant agents ResearchGate[Link]

The Strategic Utility of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate in Synthetic Chemistry

Abstract

This comprehensive guide details the synthesis and application of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate, a key intermediate derived from the well-established anticonvulsant drug, phenytoin. This document provides researchers, medicinal chemists, and drug development professionals with a robust framework for utilizing this versatile building block. We will elucidate the synthetic protocol for the title compound, followed by its strategic conversion to the corresponding carboxylic acid. The subsequent utility of this acid in the synthesis of novel derivatives, with a particular focus on the development of potential anticonvulsant agents through amide bond formation, is a central theme of this application note. Detailed, field-proven protocols and the underlying chemical principles are provided to ensure scientific integrity and reproducibility.

Introduction: A Gateway to Novel Phenytoin Analogs

Phenytoin, chemically known as 5,5-diphenylimidazolidine-2,4-dione, has been a cornerstone in the management of epilepsy for decades.[1] Its mechanism of action, primarily through the blockade of voltage-gated sodium channels, has inspired the development of numerous derivatives to enhance efficacy, improve pharmacokinetic profiles, and explore new therapeutic applications.[2] The N-1 position of the hydantoin ring offers a prime site for chemical modification. Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate serves as a pivotal intermediate, introducing a reactive ester functionality that opens a gateway to a diverse array of novel phenytoin analogs.

The strategic importance of this intermediate lies in its two-stage reactivity. Initially, the stable ethyl ester allows for purification and characterization. Subsequently, hydrolysis to the corresponding carboxylic acid, 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid, provides a versatile handle for a multitude of chemical transformations, most notably amide coupling reactions.[3] This two-step approach enables the systematic construction of libraries of N-substituted phenytoin derivatives for structure-activity relationship (SAR) studies, crucial in modern drug discovery.

This guide will provide a detailed walkthrough of the synthesis of the title intermediate and its subsequent conversion and elaboration into novel chemical entities with potential therapeutic value.

Synthesis and Characterization of the Intermediate

The synthesis of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a straightforward yet crucial first step. The protocol described herein is based on a well-established N-alkylation reaction of the phenytoin core.

Synthetic Protocol: N-Alkylation of 5,5-Diphenylhydantoin

The synthesis proceeds via the N-alkylation of 5,5-diphenylimidazolidine-2,4-dione with ethyl bromoacetate. The use of a phase-transfer catalyst, such as tetrabutylammonium bromide, is instrumental in facilitating the reaction between the deprotonated hydantoin and the alkylating agent in a biphasic system, leading to improved yields.[4]

Materials and Reagents:

• 5,5-Diphenylimidazolidine-2,4-dione (Phenytoin)

• Ethyl bromoacetate

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB)

• Ethanol (EtOH)

• Deionized water

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Protocol:

• To a solution of 5,5-diphenylimidazolidine-2,4-dione (1.0 g, 3.96 mmol) in 20 mL of ethanol, add potassium carbonate (0.55 g, 3.96 mmol) and a catalytic amount of tetrabutylammonium bromide (approx. 5 mol%).

• To this stirred suspension, add ethyl bromoacetate (0.44 mL, 3.96 mmol).

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% Ethyl Acetate in Hexane).

• Upon completion, filter the solid material (inorganic salts) and wash with a small amount of ethanol.

• Evaporate the solvent from the filtrate under reduced pressure to obtain a solid residue.

• Purify the crude product by recrystallization from ethanol to afford colorless, block-like crystals of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.[4]

Parameter	Value	Reference
Starting Material	5,5-Diphenylimidazolidine-2,4-dione	[4]
Reagents	Ethyl bromoacetate, K₂CO₃, TBAB	[4]
Solvent	Ethanol	[4]
Reaction Time	24 hours	[4]
Temperature	Room Temperature	[4]
Typical Yield	67%	[4]
Molecular Formula	C₁₉H₁₈N₂O₄	[4]
Molecular Weight	338.36 g/mol	[4]

Structural Confirmation

The structure of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate has been unequivocally confirmed by X-ray crystallography. The five-membered imidazolidine ring adopts an envelope conformation. In the crystal lattice, molecules form centrosymmetric dimers through N-H···O hydrogen bonds. These dimers are further connected into chains and sheets via C-H···O and C-H···π interactions.[4]

Application as a Synthetic Intermediate: The Gateway to Novel Derivatives

The true synthetic utility of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is realized in its subsequent transformations. The ethyl ester group serves as a masked carboxylic acid, which can be deprotected under mild conditions to reveal a highly versatile functional group for further elaboration.

Figure 1: Synthetic workflow from Phenytoin to novel amide derivatives.

Hydrolysis to 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid

The conversion of the ethyl ester to the corresponding carboxylic acid is a critical step. Alkaline hydrolysis is generally preferred for this transformation as it is an irreversible process, driving the reaction to completion.[5]

Protocol: Alkaline Hydrolysis

Materials and Reagents:

• Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Protocol:

• In a round-bottom flask, dissolve Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate (1.0 eq) in a 2:1 mixture of THF and deionized water.

• Add lithium hydroxide monohydrate (2.0-3.0 eq) to the solution and stir vigorously at room temperature.

• Monitor the reaction by TLC until the starting material is completely consumed (typically 4-12 hours).

• Once complete, remove the THF under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH 2-3 with 1 M HCl. A white precipitate will form.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure to yield the crude 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid. The product can be further purified by recrystallization if necessary.

Application in the Synthesis of Potential Anticonvulsant Agents

The resulting carboxylic acid is a prime candidate for the synthesis of novel amide derivatives with potential biological activity. Research has shown that coupling of a similar phenytoin-derived carboxylic acid with amino acid esters and substituted benzhydrols can yield compounds with significant anticonvulsant properties.[3]

Figure 2: General scheme for amide coupling.

Protocol: DCC-Mediated Amide Coupling

Materials and Reagents:

• 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid

• Amino acid methyl ester hydrochloride or a substituted amine

• N,N'-Dicyclohexylcarbodiimide (DCC)

• Pyridine (as solvent and base)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step-by-Step Protocol:

• Dissolve 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid (1.0 eq) in anhydrous pyridine.

• Add the desired amine (e.g., methyl ester of an amino acid, 1.1 eq). If using a hydrochloride salt, an additional equivalent of a non-nucleophilic base like triethylamine may be required.

• Cool the mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, filter off the precipitated dicyclohexylurea (DCU) byproduct and wash with DCM.

• Dilute the filtrate with DCM and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amide derivative.[3]

This protocol can be adapted for a wide range of amines and alternative coupling agents such as HATU or EDC/HOBt, which can be advantageous in terms of byproduct removal and reaction efficiency.[6][7]

Parameter	Value	Reference
Starting Material	2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid	[3]
Coupling Agent	N,N'-Dicyclohexylcarbodiimide (DCC)	[3]
Amine Substrate	Amino acid methyl esters, substituted benzhydrols	[3]
Solvent/Base	Pyridine	[3]
Reaction Time	12-24 hours	[3]
Temperature	0 °C to Room Temperature	[3]
Work-up	Filtration of DCU, Liquid-liquid extraction	[3]
Purification	Column Chromatography	[3]

Conclusion and Future Perspectives

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a highly valuable and versatile intermediate in organic and medicinal chemistry. Its straightforward synthesis from phenytoin, followed by a reliable hydrolysis to the corresponding carboxylic acid, provides a robust platform for the generation of diverse libraries of novel phenytoin analogs. The application of modern amide coupling techniques to this carboxylic acid intermediate allows for the systematic exploration of the chemical space around the phenytoin core, with the aim of discovering new therapeutic agents with improved properties. The protocols detailed in this guide offer a solid foundation for researchers to explore the potential of this intermediate in their own drug discovery and development programs. Future work could involve exploring other transformations of the carboxylic acid group or the methylene bridge to further expand the repertoire of accessible derivatives.

References

• Due-Hansen, M. E., Pandey, S. K., et al. (2016).
• Goodreid, J. D., Duspara, P. A., Bosch, C., & Batey, R. A. (2014). Amidation Reactions from the Direct Coupling of Metal Carboxylate Salts with Amines. Journal of Organic Chemistry, 79, 943-954.
• Deodhar, M., Sable, P., Bhosale, A., Juvale, K., Dumbare, R., & Sakpal, P. (2009). Synthesis and evaluation of phenytoin derivatives as anticonvulsant agents. Turkish Journal of Chemistry, 33, 367-373.
• Paronikyan, R. G., Grigoryan, A. S., Barkhudaryants, I. M., Arshakyan, L. M., & Harutyunyan, A. A. (2024). Synthesis and neurotropic activity of new derivatives of some amino acid hydantoins and their lithium salts. Bioactive Compounds in Health and Disease, 7(5), 274-288.
• Wong, M. G., Defina, J. A., & Andrews, P. R. (1986). Conformational analysis of anticonvulsant drugs. Journal of Medicinal Chemistry, 29(4), 562-572.
• Bruno-Blanch, L. E., Galvez, J., & Garcia-Domenech, R. (2003). Topological virtual screening: a new tool for the selection of new antiepileptic compounds. Journal of Molecular Graphics and Modelling, 22(1), 39-50.
• Malawska, B. (2005). New anticonvulsant agents. Current Topics in Medicinal Chemistry, 5(1), 69-85.
• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents.
• World Journal of Pharmaceutical Research. (2022). A novel series of substitute imidazole derivative were synthesized and their anticonvulsant activity was evaluated. World Journal of Pharmaceutical Research, 12(3), 669-681.
• Ramli, Y., Akrad, R., Guerrab, W., Taoufik, J., Ansar, M., & Mague, J. T. (2017). Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.
• Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2013). Novel 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides as antioxidant and/or anti-inflammatory compounds. European Journal of Medicinal Chemistry, 66, 311-318.
• Singh, R. P., & Singh, O. M. (2015). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Journal of Chemical and Pharmaceutical Research, 7(3), 1134-1141.
• Zuniga, C. A., et al. (2016).
• Clark, J. (2022). Hydrolysing Esters. Chemguide.
• MolPort. (n.d.). 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid. MolPort.
• ChemSrc. (2026). 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)-N-(4-fluorophenyl)acetamide. ChemSrc.
• Stankova, I., et al. (2013). Synthesis, characterization and biological activity of 2-(5-arylidene-2,4-dioxotetrahydrothiazole-3-yl)propanoic acid derivatives. Arabian Journal of Chemistry, 10, S1733-S1741.
• BenchChem. (2025).
• Singh, R. P., & Singh, O. M. (2022). Process optimization for acid-amine coupling: a catalytic approach. International Journal of Industrial Chemistry, 13(2), 133-144.
• Narayana Swamy Golla et al. (2011). Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica, 3(6):130-137.
• Reddy, C. S., et al. (2013). Design and Synthesis of Some Thiazolidin-4-ones Based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) Acetic Acid. Molecules, 18(1), 1083-1094.
• MDPI. (2025). Ethyl 2-(3,5-Dioxo-2-p-tolyl-1,2,4-thiadiazolidin-4-yl) Acetate: A New Inhibitor of Insulin-Degrading Enzyme. MDPI.
• Progress in Chemical and Biochemical Research. (2020). Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research, 3(2), 123-132.
• Organic Chemistry Portal. (2022). Carboxylic acid synthesis by hydrolysis of thioacids and related compounds. Organic Chemistry Portal.
• MDPI. (2024). Synthesis, In Silico and Kinetics Evaluation of N-(β-d-glucopyranosyl)-2-arylimidazole-4(5)-carboxamides and N-(β-d-glucopyranosyl)-4(5)-arylimidazole-2-carboxamides as Glycogen Phosphorylase Inhibitors. MDPI.

Sources

• 1. pcbiochemres.com [pcbiochemres.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. growingscience.com [growingscience.com]
• 7. Design and Synthesis of Some Thiazolidin-4-ones Based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) Acetic Acid - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of 5,5-Diphenylhydantoin Libraries

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the high-throughput screening (HTS) of 5,5-diphenylhydantoin (phenytoin) libraries. Phenytoin, a cornerstone in the management of epilepsy, exerts its therapeutic effect primarily by modulating voltage-gated sodium channels (NaV).[1][2][3][4] This application note details the rationale and methodologies for screening libraries of phenytoin analogs to identify novel modulators of NaV channels with improved therapeutic profiles. We present detailed protocols for both a primary fluorescence-based HTS assay and a secondary, higher-fidelity automated patch clamp electrophysiology assay. Furthermore, this guide outlines a robust data analysis workflow, hit validation strategies, and considerations for the hit-to-lead optimization process, providing a complete framework for the discovery of next-generation channel modulators.

Introduction: The Rationale for Screening 5,5-Diphenylhydantoin Libraries

5,5-Diphenylhydantoin, commonly known as phenytoin, has been a mainstay in the treatment of epilepsy for decades.[5][6] Its primary mechanism of action involves the voltage-dependent blockade of voltage-gated sodium channels, which are critical for the initiation and propagation of action potentials in excitable cells.[3][4] By stabilizing the inactive state of these channels, phenytoin reduces neuronal hyperexcitability characteristic of seizures.[2]

The hydantoin scaffold of phenytoin presents a privileged structure for medicinal chemistry, offering multiple points for chemical modification to explore structure-activity relationships (SAR).[7][8][9][10][11] The development of diverse chemical libraries based on the 5,5-diphenylhydantoin core allows for the systematic exploration of chemical space to identify novel compounds with:

• Enhanced potency and selectivity for specific NaV channel subtypes (e.g., NaV1.1, NaV1.2, NaV1.6, NaV1.7) implicated in various neurological disorders.

• Improved pharmacokinetic and pharmacodynamic properties , such as better bioavailability and reduced off-target effects.

• Novel mechanisms of action , including modulation of different channel states or allosteric regulation.

High-throughput screening (HTS) provides the necessary throughput to evaluate large libraries of these analogs efficiently, accelerating the identification of promising hit compounds.[12][13] This guide will walk you through the essential steps of designing and executing a successful HTS campaign for 5,5-diphenylhydantoin libraries.

Designing a 5,5-Diphenylhydantoin Focused Library

The success of any HTS campaign is fundamentally linked to the quality and diversity of the chemical library. A well-designed 5,5-diphenylhydantoin library should systematically explore the chemical space around the core scaffold.

Core Scaffold and Diversification Points

The 5,5-diphenylhydantoin molecule offers several key positions for chemical modification. The general approach involves the synthesis of a common core followed by the introduction of diverse chemical moieties at specific positions.

• N1 and N3 Positions: The nitrogen atoms of the hydantoin ring are amenable to alkylation, acylation, and other substitutions to modulate lipophilicity, solubility, and potential interactions with the target protein.[8]

• Phenyl Rings: The two phenyl groups at the C5 position can be substituted with a wide range of electron-donating and electron-withdrawing groups to probe the electronic and steric requirements for binding.[7][10]

• Scaffold Hopping: More advanced library designs can explore replacing one or both phenyl rings with other aromatic or heteroaromatic systems to identify novel intellectual property and potentially improved properties.

Synthetic Strategy Overview

A common synthetic route to 5,5-diphenylhydantoin and its analogs is the Bucherer-Bergs reaction or variations thereof, starting from benzil or a substituted benzil.[14][15] Subsequent modifications at the N1 and N3 positions can be achieved through standard organic chemistry transformations.[11]

Table 1: Example of Library Diversification Strategy

Position	R-Group Examples	Desired Property Modulation
N1	Alkyl chains, Benzyl groups, Amide linkages	Lipophilicity, Potency
N3	Small alkyl groups, Aminoalkyl chains	Potency, Selectivity
Phenyl Rings (para, meta, ortho)	-F, -Cl, -Br, -CH3, -OCH3, -CF3, -NO2	Electronic effects, Steric bulk, Potency

Primary High-Throughput Screening: A Fluorescence-Based Approach

For the initial large-scale screening of the compound library, a fluorescence-based assay offers a good balance of throughput, cost-effectiveness, and sensitivity.[7][16] We will detail a no-wash sodium influx assay using a fluorescent indicator dye.

Assay Principle

This assay utilizes a cell line stably expressing the target NaV channel subtype (e.g., NaV1.7 in HEK293 cells) and a sodium-sensitive fluorescent dye, such as Asante NaTRIUM Green-2 AM or ION Natrium Green 2 AM.[2][17][18][19][20][21] In the resting state, the intracellular sodium concentration is low. Upon depolarization of the cell membrane (e.g., with a high concentration of potassium chloride or a chemical activator like veratridine), the voltage-gated sodium channels open, leading to an influx of sodium ions.[22] This increase in intracellular sodium is detected by the fluorescent dye, resulting in an increase in fluorescence intensity. Compounds that block the sodium channels will inhibit this influx and thus reduce the fluorescence signal.

Experimental Workflow

Caption: Fluorescence-based primary HTS workflow.

Detailed Protocol: Fluorescence-Based Sodium Influx Assay

Materials:

• HEK293 cells stably expressing the human NaV1.7 channel (e.g., from BPS Bioscience or AMSBIO).[17][18]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Dye Loading Buffer: Assay Buffer containing Asante NaTRIUM Green-2 AM (or similar) and a quencher like Ponceau 4R to create a no-wash assay.[19][23]

• Compound Plates: 384-well plates containing the 5,5-diphenylhydantoin library compounds, positive control (e.g., a known NaV1.7 blocker like Tetracaine), and negative control (DMSO vehicle).

• Activator Solution: Assay Buffer containing an appropriate concentration of a NaV channel activator (e.g., veratridine).

Procedure:

• Cell Plating: Seed the NaV1.7-HEK293 cells into black-walled, clear-bottom 384-well microplates at a density of 15,000-20,000 cells per well and incubate overnight at 37°C, 5% CO2.[24]

• Dye Loading: The next day, remove the cell culture medium and add 20 µL of Dye Loading Buffer to each well. Incubate the plates for 1 hour at 37°C, protected from light.[19]

• Compound Addition: Transfer the cell plate and the compound plate to a kinetic plate reader (e.g., a FLIPR Tetra). Add the library compounds, positive control, and negative control to the respective wells and pre-incubate for a defined period (e.g., 15 minutes).

• Assay Initiation and Reading: Add the Activator Solution to all wells simultaneously using the plate reader's integrated pipettor. Immediately begin recording the fluorescence intensity (e.g., excitation at 470-495 nm, emission at 515-575 nm) every second for a total of 120-180 seconds.[19]

Data Analysis and Hit Identification

Robust data analysis is crucial for identifying genuine hits from the large datasets generated by HTS.[25]

Quality Control

The quality of the HTS data should be assessed on a plate-by-plate basis using statistical parameters:

• Z'-factor: This metric reflects the separation between the positive and negative controls and is a measure of assay robustness. A Z'-factor between 0.5 and 1.0 is considered excellent.[25]

• Signal-to-Background (S/B) Ratio: This ratio indicates the dynamic range of the assay.

Hit Selection

A common approach for hit selection is to use a statistical measure such as the Z-score or the Strictly Standardized Mean Difference (SSMD).[26]

• Normalization: Raw fluorescence data from each well is typically normalized to the plate's controls. For an inhibitor screen, the percent inhibition can be calculated relative to the positive (e.g., Tetracaine) and negative (DMSO) controls.

• Hit Threshold: A hit is typically defined as a compound that produces a response exceeding a certain threshold, for example, a Z-score of less than -3 (for inhibitors) or a percent inhibition greater than a predefined cutoff (e.g., 50%).[26][27]

Table 2: HTS Data Analysis Parameters

Parameter	Formula/Definition	Acceptance Criteria
Z'-factor	1 - (3 * (σ_pos + σ_neg)) / |μ_pos - μ_neg|	> 0.5
S/B Ratio	μ_pos / μ_neg	> 2
Z-score	(x - μ_sample) / σ_sample	< -3 for inhibitors
Percent Inhibition	100 * (1 - (x - μ_pos) / (μ_neg - μ_pos))	> 50%

μ and σ represent the mean and standard deviation, respectively. 'pos' refers to the positive control, 'neg' to the negative control, and 'x' to the individual sample value.

Hit Validation and Secondary Screening: Automated Patch Clamp

Hits identified from the primary screen must be validated to confirm their activity and eliminate false positives.[28] Automated patch clamp (APC) electrophysiology is the gold standard for secondary screening of ion channel modulators, providing direct measurement of ion channel currents with high fidelity.[3][4][5][21][29][30][31]

Assay Principle

APC systems, such as the Sophion Qube or Nanion SyncroPatch, automate the patch clamp technique in a 384-well format.[4][29] Cells are captured on a planar substrate containing a micro-aperture, and a giga-ohm seal is formed. The whole-cell configuration is then established, allowing for the direct measurement of ionic currents across the cell membrane in response to defined voltage protocols. This allows for the detailed characterization of a compound's effect on channel gating and kinetics.

Experimental Workflow

Caption: Automated patch clamp secondary screening workflow.

Detailed Protocol: Automated Patch Clamp Assay

Materials:

• NaV1.7-HEK293 cells.

• Intracellular Solution (in mM): e.g., 50 CsCl, 10 NaCl, 60 CsF, 20 EGTA, 10 HEPES; pH 7.2.[21]

• Extracellular Solution (in mM): e.g., 140 NaCl, 4 KCl, 1 MgCl2, 2 CaCl2, 5 Glucose, 10 HEPES; pH 7.4.[21]

• APC instrument (e.g., Sophion QPatch HT).[29]

• Hit compounds from the primary screen, dissolved in DMSO and diluted in Extracellular Solution.

Procedure:

• Cell Preparation: Harvest NaV1.7-HEK293 cells and prepare a single-cell suspension at the optimal concentration for the APC instrument.

• Instrument Setup: Prime the APC instrument with intracellular and extracellular solutions. Load the cell suspension and compound plates.

• Data Acquisition:

  • The instrument will automatically capture cells and establish whole-cell recordings.

  • Apply a voltage protocol to elicit NaV currents. A typical protocol involves holding the cell at a negative potential (e.g., -100 mV) and then stepping to a depolarizing potential (e.g., 0 mV) to activate the channels.

  • Record baseline currents.

  • Apply a concentration range of the hit compound and record the inhibition of the peak sodium current.

• Data Analysis:

  • Measure the peak current amplitude before and after compound application.

  • Plot the percent inhibition as a function of compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Hit-to-Lead Optimization

Validated hits from the secondary screen serve as the starting point for the hit-to-lead (H2L) process.[6] The goal of H2L is to improve the potency, selectivity, and drug-like properties of the initial hits through iterative medicinal chemistry and biological testing.

Key considerations in the H2L phase include:

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogs of the validated hits to understand the relationship between chemical structure and biological activity.

• Selectivity Profiling: Test promising compounds against a panel of other NaV channel subtypes and other relevant off-targets to assess their selectivity.

• ADME/Tox Profiling: Evaluate the absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties of the compounds to identify potential liabilities early in the drug discovery process.

• In Vivo Efficacy: Test the most promising lead compounds in animal models of relevant diseases (e.g., seizure models) to assess their in vivo efficacy.

Conclusion

The systematic screening of 5,5-diphenylhydantoin libraries using a combination of high-throughput fluorescence-based assays and automated patch clamp electrophysiology provides a powerful strategy for the discovery of novel voltage-gated sodium channel modulators. The protocols and workflows detailed in this application note offer a robust framework for identifying and validating hit compounds, and for guiding their subsequent optimization into promising lead candidates for the treatment of epilepsy and other neurological disorders.

References

• Basker, M., & Moudgil, B. M. (2020). What are the mechanisms of action of PHENYTOIN in the context of its therapeutic use? R Discovery.
• Yaari, Y., Selzer, M. E., & Pincus, J. H. (1986). Phenytoin: mechanisms of its anticonvulsant action. Annals of neurology, 20(2), 171-184.

• BPS Bioscience. (n.d.). Nav1.7-GFP HEK293 Cell Line. Retrieved from [Link]

• AMSBIO. (n.d.). Data Sheet - Nav1.7 – HEK 293 Cell line. Retrieved from [Link]

• Chen, L., Le, T. H., & Yu, H. (2016). Development of a Rapid Throughput Assay for Identification of hNav1.

• Sophion Bioscience. (n.d.). Functional Assessment of hNav1.x Ion Channels Using State-Dependent Protocols on the QPatch HT Automated Patch Clamp. Retrieved from [Link]

• Thorn, C. F., Whirl-Carrillo, M., Leeder, J. S., Klein, T. E., & Altman, R. B. (2012). PharmGKB summary: phenytoin pathway. Pharmacogenetics and genomics, 22(6), 466.

• ION Biosciences. (n.d.). High-throughput Sodium Flux Assay for NaV1.5 using Assay Ready Cells. Retrieved from [Link]

• Tay, B., Stewart, T. A., Davis, F. M., Deuis, J. R., & Vetter, I. (2019). Development of a high-throughput fluorescent no-wash sodium influx assay. PloS one, 14(3), e0213751.
• de Korte, T., van Veen, T. A., & Verkerk, A. O. (2021). Reliable identification of cardiac conduction abnormalities in drug discovery using automated patch clamp II: Best practices for Nav1. 5 peak current in a high throughput screening environment. Journal of pharmacological and toxicological methods, 112, 107125.

• Metrion Biosciences. (n.d.). Optimising a difficult Nav1.8 cell line assay for automated patch clamp screening. Retrieved from [Link]

• Minor, D. L. (2012). Ion Channel Screening. In Assay Guidance Manual.
• Chen, M., Rampe, D., & An, W. F. (2015). Validation and optimization of novel high-throughput assays for human epithelial sodium channels. Journal of biomolecular screening, 20(2), 242-250.

• ION Biosciences. (n.d.). Sodium Channel Assays | Sodium Indicators. Retrieved from [Link]

• Tay, B., Stewart, T. A., Davis, F. M., Deuis, J. R., & Vetter, I. (2019). Development of a high-throughput fluorescent no-wash sodium influx assay.

• Sophion Bioscience. (n.d.). Optimize drug discovery with advanced Hit to Lead technology. Retrieved from [Link]

• Firoozpour, L., Ramez, M., & Shafiee, A. (2011). Design, Synthesis and Biological Evaluation of New 5,5-Diarylhydantoin Derivatives as Selective Cyclooxygenase-2 Inhibitors. Scientia pharmaceutica, 79(3), 449-460.
• Pesti, K., Fodor, L., & Panyi, G. (2021). An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics. Frontiers in pharmacology, 12, 698295.

• Creative Biolabs. (n.d.). Secondary Screening. Retrieved from [Link]

• Charles River. (2024, March 29). Best Practices in Hit to Lead - Webinar (Part 1). [Video]. YouTube. [Link]

• SciLifeLab. (2020, June 19). SciLifeLab & KNIME Help Labs Asses Raw Data from HTS. KNIME. [Link]

• Kieć-Kononowicz, K., Stadnicka, K., & Mitka, A. (2003). Synthesis, structure and antiarrhythmic properties evaluation of new basic derivatives of 5,5-diphenylhydantoin. European journal of medicinal chemistry, 38(6), 555-566.

• BellBrook Labs. (2025, August 19). Hit to Lead Assays: Accelerating Early Drug Discovery. [Link]

• Xu, J., Wang, X., & Yu, H. (2015). High throughput screening technologies for ion channels. Acta pharmaceutica sinica. B, 5(6), 503-509.
• Wassermann, A. M., Kutchukian, P. S., & Lounkine, E. (2021). Enhanced HTS Hit Selection via a Local Hit Rate Analysis.
• Pajeva, I. K., Nikolova, P. D., & Doytchinova, I. A. (2021). Synthesis and characterization of new 5,5′-dimethyl- and 5,5′-diphenylhydantoin-conjugated hemorphin derivatives designed as potential anticonvulsant agents. RSC advances, 11(49), 30904-30919.
• Chen, M., Rampe, D., & An, W. F. (2015). Validation and Optimization of Novel High-Throughput Assays for Human Epithelial Sodium Channels.

• BI R&D. (2023, September 11). Best Practices for Hit-to-Lead - Case Study: HSD17B13. [Video]. YouTube. [Link]

• Assay Genie. (2024, January 4). On HTS: Hit Selection. Science and Technology of Assay Development. [Link]

• Nikolova, P. D., Tsenov, G. A., & Doytchinova, I. A. (2023). Additive Anticonvulsant Profile and Molecular Docking Analysis of 5,5′-Diphenylhydantoin Schiff Bases and Phenytoin. International Journal of Molecular Sciences, 24(21), 15724.

• MedlinePlus. (2023, December 15). Phenytoin. [Link]

• Wikipedia. (2024, March 29). Phenytoin. [Link]

• National Toxicology Program. (2015). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. Environmental health perspectives, 123(1), 12-20.
• Grzegożek, M., Nowak, K., & Szpakiewicz, B. (2006). Synthesis of 5,5-diphenyl-3-(methylthiomethyl)hydantoin and 5,5-diphenyl-3-(methysulfonylomethyl)hydantoin. Molbank, 2006(3), M480.
• Liu, C. J., Li, Y., & Li, X. (2010). Development and validation of a secondary screening assay for TRPM8 antagonists using QPatch HT. Assay and drug development technologies, 8(1), 70-79.
• Deeks, E. D. (2021). Cenobamate: A Review in Focal-Onset Seizures. CNS drugs, 35(2), 225-235.
• Andrews, J. M. (1992). Applications of molecular physics 'biotechnology' to the rational design of an improved phenytoin analogue. Computer methods and programs in biomedicine, 37(3), 223-230.
• Kumar, A., & Kumar, S. (2022). Synthesis and CNS Activity of Phenytoin Derivatives. Central Nervous System Agents in Medicinal Chemistry, 22(1), 47-56.

• Organic Synthesis International. (2014, December 25). Dilantin, 5,5-Diphenylhydantoin. [Link]

• Kumar, A., & Kumar, S. (2022).
• Al-Hourani, B. J., Al-Adham, I. S., & Al-Zoubi, R. M. (2021). Design, synthesis, structural and molecular characterization, toxicity, psychotropic activity and molecular docking evaluation of a novel phenytoin derivative: 3-decyl-5,5-diphenylimidazolidine-2,4-dione. Journal of molecular structure, 1231, 129969.
• Kumar, A., & Kumar, S. (2022).
• Kanyonyo, M., Gauthier, S., & Le, T. (2011). A high yield synthesis of phenytoin and related compounds using microwave activation. African Journal of Pharmacy and Pharmacology, 5(7), 849-854.
• Lenkowski, P. W., Batts, T. W., & Smith, M. (2007). A Pharmacophore Derived Phenytoin Analogue With Increased Affinity For Slow Inactivated Sodium Channels Exhibits A Desired Anticonvulsant Profile. Epilepsia, 48(Suppl 6), 133.
• International Agency for Research on Cancer. (1996). Phenytoin. In Some Pharmaceutical Drugs. IARC.

• Vipergen. (n.d.). High-Throughput Screening (HTS): Accelerating Drug Discovery. Retrieved from [Link]

Sources

• 1. Cellular HTS assays for pharmacological characterization of Na(V)1.7 modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. westbioscience.com [westbioscience.com]
• 3. Screening Assay Protocols Targeting the Nav1.7 Channel Using Qube High-Throughput Automated Patch-Clamp System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reliable identification of cardiac conduction abnormalities in drug discovery using automated patch clamp II: Best practices for Nav1.5 peak current in a high throughput screening environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. labinsights.nl [labinsights.nl]
• 6. Protocol for hit-to-lead optimization of compounds by auto in silico ligand directing evolution (AILDE) approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis and Biological Evaluation of New 5,5-Diarylhydantoin Derivatives as Selective Cyclooxygenase-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis, structure and antiarrhythmic properties evaluation of new basic derivatives of 5,5-diphenylhydantoin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and characterization of new 5,5′-dimethyl- and 5,5′-diphenylhydantoin-conjugated hemorphin derivatives designed as potential anticonvulsant agents - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Additive Anticonvulsant Profile and Molecular Docking Analysis of 5,5′-Diphenylhydantoin Schiff Bases and Phenytoin [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. High throughput screening technologies for ion channels - PMC [pmc.ncbi.nlm.nih.gov]
• 13. bpsbioscience.com [bpsbioscience.com]
• 14. resources.amsbio.com [resources.amsbio.com]
• 15. Development of a high-throughput fluorescent no-wash sodium influx assay | PLOS One [journals.plos.org]
• 16. ionbiosciences.com [ionbiosciences.com]
• 17. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 18. Ion Channel Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. ionbiosciences.com [ionbiosciences.com]
• 21. knime.com [knime.com]
• 22. assay.dev [assay.dev]
• 23. pubs.acs.org [pubs.acs.org]
• 24. Secondary Screening - Creative Biolabs [creative-biolabs.com]
• 25. sophion.com [sophion.com]
• 26. metrionbiosciences.com [metrionbiosciences.com]
• 27. Development and validation of a secondary screening assay for TRPM8 antagonists using QPatch HT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. sophion.com [sophion.com]
• 29. m.youtube.com [m.youtube.com]
• 30. bellbrooklabs.com [bellbrooklabs.com]
• 31. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

Technical Support Center: Purification of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Welcome to the technical support center for the purification of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) encountered during the purification of this compound. Our goal is to equip you with the expertise and practical insights to overcome common challenges and ensure the integrity of your experimental outcomes.

I. Understanding the Compound and its Synthesis

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is a derivative of phenytoin (5,5-diphenylhydantoin), a widely used anticonvulsant drug. It is typically synthesized via the N-alkylation of 5,5-diphenylhydantoin with ethyl bromoacetate. A common synthetic route is the reaction of 5,5-diphenylimidazolidine-2,4-dione with ethyl bromoacetate in the presence of a base like potassium carbonate and a phase-transfer catalyst such as tetrabutylammonium bromide in an ethanol solvent[1][2].

The purification of the final product is crucial to remove unreacted starting materials, by-products, and potential degradation products, which can interfere with subsequent biological assays or characterization.

II. Frequently Asked Questions (FAQs) and Troubleshooting

Recrystallization Issues

Question 1: My primary purification by recrystallization from ethanol is giving a low yield. What are the likely causes and how can I improve it?

Answer:

Low yield during recrystallization is a common issue and can stem from several factors. Here's a systematic approach to troubleshoot this problem:

• Excess Solvent: Using too much solvent is the most frequent cause of poor recovery. The goal is to use the minimum amount of hot solvent to fully dissolve the crude product.

  • Solution: If you suspect you've added too much solvent, you can carefully evaporate some of it to re-saturate the solution before allowing it to cool. For future attempts, add the hot solvent in small portions to the crude solid until it just dissolves.

• Premature Crystallization: If the compound crystallizes too quickly, especially during a hot filtration step (if performed), significant product loss can occur on the filter paper and funnel.

  • Solution: Ensure your filtration apparatus (funnel and receiving flask) is pre-heated. You can do this by passing hot solvent through it just before filtering your product solution.

• Incomplete Crystallization: The cooling process might not be sufficient to induce maximum crystallization.

  • Solution: After the flask has cooled to room temperature, place it in an ice bath for at least 30 minutes to an hour to maximize crystal formation.

• Solubility Profile: While ethanol is a reported solvent for recrystallization, the solubility of your compound might still be significant at lower temperatures, leading to product loss in the mother liquor.

  • Solution: Consider a mixed solvent system. A good starting point is a solvent in which the compound is soluble (like ethanol or ethyl acetate) and a miscible anti-solvent in which it is poorly soluble (like hexanes or water). Dissolve the crude product in a minimal amount of the hot "good" solvent and then slowly add the "poor" solvent until you observe persistent cloudiness. Re-heat to clarify and then allow to cool slowly.

Question 2: I'm observing an "oiling out" phenomenon during recrystallization instead of crystal formation. What is happening and how can I fix it?

Answer:

"Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase rather than a solid crystalline lattice. This often happens when the melting point of the solid is lower than the boiling point of the recrystallization solvent, or when there are significant impurities present that depress the melting point.[3][4] The resulting oil may solidify into an amorphous solid, trapping impurities and defeating the purpose of recrystallization.

Here’s a troubleshooting workflow to address oiling out:

Sources

• 1. journals.iucr.org [journals.iucr.org]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 4. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Recrystallization of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide specifically for researchers, chemists, and drug development professionals working with hydantoin scaffolds.

Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is an N-alkylated derivative of the anticonvulsant phenytoin. It is typically synthesized via the nucleophilic substitution of phenytoin with ethyl chloroacetate or ethyl bromoacetate in the presence of a mild base[1]. Achieving high-purity, block-like crystals is critical for downstream applications, including X-ray crystallography and biological evaluation[2]. This guide provides field-proven troubleshooting strategies, a self-validating recrystallization protocol, and mechanistic insights into the physical chemistry of the purification process.

Section 1: Troubleshooting & FAQs

Q1: During the cooling phase, my product forms a biphasic oily layer instead of crystallizing. What causes this "oiling out" and how do I resolve it? A: Oiling out (liquid-liquid phase separation) occurs when the solute becomes supersaturated at a temperature that is higher than the melting point of the solute-solvent mixture. In the case of this N-alkylated phenytoin derivative, oiling out is typically caused by:

• Rapid Cooling: Forcing the system into a high degree of supersaturation too quickly.

• High Impurity Load: Unreacted ethyl bromoacetate or residual reaction solvents (like DMF or acetone) depress the melting point of the precipitating phase. Causality & Solution: Reheat the ethanolic mixture until the oil completely redissolves. Add a small volume of a co-solvent (such as 5% v/v water) to steepen the solubility curve, and introduce a pure seed crystal just above the cloud point. Cool the system under thermodynamic control (e.g., 5 °C/hour) to favor crystal lattice formation over amorphous phase separation.

Q2: My recovered yield after recrystallization from ethanol is consistently below 40%. How can I optimize this? A: The literature-validated yield for the recrystallization of this specific compound from absolute ethanol is approximately 67%[2]. A sub-40% yield indicates that the solvent volume is too high or the final crystallization temperature is inadequate. Causality & Solution: Ethanol is chosen because it perfectly balances the hydrophobic bulk of the diphenyl groups and the polar imide/ester moieties. However, the addition of the ethyl ester group increases the molecule's solubility in ethanol compared to the parent phenytoin. If your yield is low, concentrate the mother liquor under reduced pressure to half of its original volume, then subject it to extended cooling at 4 °C for 12–24 hours to drive the equilibrium toward the solid phase.

Q3: How do I ensure that unreacted phenytoin is completely removed during this recrystallization? A: Phenytoin contains a free, acidic N-H group (pKa ~8.3) between the two carbonyls, allowing it to act as both a strong hydrogen bond donor and acceptor. The alkylated target compound lacks this N-H donor, fundamentally altering its hydrogen-bonding network and solubility profile. Causality & Solution: Because unreacted phenytoin can co-crystallize if present in high amounts, you must perform a mild alkaline wash (using 5% Na₂CO₃) on the crude solid before recrystallization. The base will deprotonate any residual phenytoin, washing it away in the aqueous phase, while the neutral ester remains insoluble.

Section 2: Self-Validating Experimental Protocol

This step-by-step methodology ensures thermodynamic control to yield diffraction-quality, colorless block-like crystals[2].

Step 1: Crude Preparation & Alkaline Wash Following the precipitation of the crude reaction mixture in ice-cold water, filter the solid under vacuum. Wash the filter cake with 50 mL of cold 5% aqueous Na₂CO₃. Causality: This removes unreacted, acidic phenytoin. Follow this with a 50 mL distilled water wash to remove residual inorganic salts (e.g., K₂CO₃ or KCl).

Step 2: Dissolution Transfer the semi-dry crude solid to a round-bottom flask. Add absolute ethanol (approximately 10–12 mL per gram of crude product). Heat the suspension to reflux (78 °C) under continuous stirring until complete dissolution is achieved.

Step 3: Hot Filtration Rapidly pass the boiling solution through a pre-warmed fluted filter paper into a clean, heated Erlenmeyer flask. Causality: This guarantees trustworthiness by removing insoluble particulate matter that can act as unwanted heterogeneous nucleation sites, which would otherwise trap impurities in the crystal lattice.

Step 4: Controlled Nucleation & Cooling Remove the flask from the heat source. Allow it to cool ambiently to room temperature (approx. 20–25 °C) at a rate of ~5 °C/hour. Self-Validation Check: Observe the onset of nucleation. If the solution turns milky (oiling out), immediately revert to the troubleshooting steps in Q1.

Step 5: Maturation & Harvesting Once crystals have formed at room temperature, transfer the flask to a 4 °C refrigerator for 12 hours to maximize yield. Isolate the colorless, block-like crystals via vacuum filtration (Büchner funnel). Wash the crystals with a minimal volume (2–3 mL) of ice-cold ethanol to remove mother liquor residues.

Step 6: Drying Dry the crystals in a vacuum desiccator over silica gel for 24 hours to remove any intercalated solvent molecules.

Section 3: Quantitative Data & Crystal Properties

The following table summarizes the physicochemical and crystallographic data for the purified compound to aid in verification[2].

Parameter	Specification / Value
Chemical Formula	C₁₉H₁₈N₂O₄
Molar Mass	338.35 g/mol
Optimal Solvent	Absolute Ethanol
Crystal Habit	Colorless, block-like
Expected Yield	~67%
Space Group	Triclinic, P-1
Unit Cell Parameters	a = 8.504 Å, b = 8.696 Å, c = 12.062 Å
Hydrogen Bonding	Centrosymmetric dimers via N—H···O

Section 4: Workflow Visualization

The following diagram illustrates the logical decision-making process for the recrystallization workflow, highlighting the troubleshooting pathways.

Figure 1: Troubleshooting workflow for the recrystallization of the hydantoin derivative.

References

• Synthesis, Antitumor Activities, and Apoptosis-Inducing Activities of Schiff's Bases Incorporating Imidazolidine-2,4-dione Scaffold: Molecular Docking Studies and Enzymatic Inhibition Activities. MDPI. 1

• Ramli, Y., Akrad, R., Guerrab, W., Taoufik, J., Ansar, M., & Mague, J. T. (2017). Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate. IUCrData, 2(1), x170098. 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. journals.iucr.org [journals.iucr.org]

Technical Support Center: Optimizing Reaction Conditions for N-Alkylation of Hydantoins

Welcome to the Technical Support Center for hydantoin functionalization. Hydantoins (imidazolidine-2,4-diones) are privileged pharmacophores in drug discovery, forming the structural backbone of antiepileptics (e.g., phenytoin), antimicrobials, and oncology candidates[1].

The primary challenge in their derivatization is regioselectivity. The hydantoin core contains two reactive nitrogen atoms (N1 and N3) with distinct electronic and steric environments. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help researchers achieve precise N-alkylation.

Mechanistic Foundations: The Causality of Regioselectivity

As an application scientist, understanding the intrinsic reactivity of the hydantoin ring is your most powerful troubleshooting tool. The divergent behavior of the two nitrogen atoms dictates your choice of reagents:

• N3 Position (Thermodynamic Control): Flanked by two carbonyl groups, the N3 proton is significantly more acidic (pKa ~9). Deprotonation here is thermodynamically favored. Weak bases (e.g., K₂CO₃) easily generate the N3-anion, making selective N3-alkylation the default pathway under mild conditions[2].

• N1 Position (Kinetic Control): Adjacent to only one carbonyl, the N1 proton is far less acidic. Alkylating N1 requires kinetic control, specialized bases, or a protection-deprotection workaround to overcome the thermodynamic preference for N3[3].

Workflow Visualization

Decision matrix for regioselective hydantoin N-alkylation based on thermodynamic vs kinetic control.

Frequently Asked Questions & Troubleshooting (Q&A)

Q1: My reaction yields an inseparable mixture of N1-alkylated, N3-alkylated, and N1,N3-dialkylated products. How do I control this? Root Cause: You are likely using an overly strong base (like NaH) combined with a stoichiometric excess of the alkylating agent in a highly polar solvent (DMF). This leads to double deprotonation or unselective kinetic attack[4]. Solution: To arrest the reaction at monoalkylation, strictly control base strength and stoichiometry. For N3-selectivity, downgrade your base to K₂CO₃ (1.1–1.5 eq) and limit the alkyl halide to 1.0–1.1 eq[5]. Monitor the reaction closely by LC-MS; dialkylation typically spikes only after the starting material is entirely consumed.

Q2: I need to selectively alkylate the N3 position. What are the most robust conditions? Solution: The industry standard for N3-alkylation utilizes K₂CO₃ in acetone or DMF at room temperature for 24-48 hours[5]. If your alkylating agent is unreactive, phase-transfer catalysis (PTC) using tetrabutylammonium bromide (TBAB) under solvent-free conditions or in biphasic systems can drive the reaction to completion with excellent N3 regioselectivity[6]. Alternatively, treating the hydantoin with dimethylformamide dialkyl acetals at 100°C yields N3-alkyl derivatives cleanly without halide byproducts[2][7].

Q3: Direct N1-alkylation is notoriously difficult. Is there a way to achieve this without adding protection/deprotection steps to my workflow? Solution: Yes. Recent methodologies have demonstrated that direct N1-selective alkylation is possible using specific potassium bases. By utilizing potassium tert-butoxide (tBuOK) or potassium hexamethyldisilazide (KHMDS) in tetrahydrofuran (THF), researchers have successfully directed the alkylation to the N1 position[3][8]. The use of THF over DMF is critical here, as it modulates the aggregation state of the potassium enolate, sterically shielding the N3 position and exposing N1 to the electrophile[2].

Q4: The direct N1-alkylation method failed due to extreme steric hindrance on my substrate. What is the fallback strategy? Solution: When direct kinetic control fails, employ a three-step thermodynamic protection strategy:

• Protect N3: React the hydantoin with pivaloyloxymethyl chloride (POM-Cl). The high acidity of N3 ensures exclusive protection at this site[4].

• Alkylate N1: With N3 blocked, use NaH in DMF to deprotonate N1, followed by the addition of your bulky alkyl halide[4].

• Deprotect N3: Cleave the POM ester using mild conditions, such as LiOH in a THF/MeOH/H₂O mixture at room temperature, to reveal the N1-alkylated hydantoin[4][5].

Reaction Condition Matrix: Quantitative Summary

Below is a summary of the optimal parameters for hydantoin alkylation based on target regioselectivity.

Target Position	Base	Solvent	Alkylating Agent (Eq)	Temp	Typical Yield	Ref
N3-Selective	K₂CO₃ (1.5 eq)	Acetone or DMF	R-X (1.0 - 1.1 eq)	RT	75 - 95%	[5]
N3-Selective	None	Neat	DMF Dialkyl Acetal (Excess)	100°C	69 - 90%	[7]
N1-Selective (Direct)	tBuOK or KHMDS (1.1 eq)	THF	R-X (1.1 eq)	0°C to RT	60 - 85%	[3]
N1-Selective (Protected)	NaH (1.2 eq)	DMF	R-X (1.2 eq)	RT	50 - 80% (Over 3 steps)	[4]
N1,N3-Dialkylation	NaH (2.5 eq)	DMF	R-X (>2.2 eq)	RT to 60°C	80 - 98%	[4]

Self-Validating Experimental Protocols

Protocol A: Standard N3-Selective Alkylation

Mechanism: Thermodynamic deprotonation of the highly acidic imide proton.

• Preparation: In an oven-dried flask, dissolve the hydantoin derivative (1.0 mmol) in anhydrous DMF (5 mL).

• Deprotonation: Add anhydrous K₂CO₃ (1.5 mmol). Stir at room temperature for 30 minutes to ensure complete enolate formation. (Self-Validation Check: The solution may become slightly cloudy or change color, indicating salt formation).

• Alkylation: Dropwise add the alkyl halide (1.05 mmol). Stir at room temperature for 12–24 hours.

• Quench & Extract: Pour the mixture into ice water (20 mL). Extract with EtOAc (3 x 15 mL). Wash the combined organic layers with brine to remove residual DMF, dry over Na₂SO₄, and concentrate.

• Validation: Run ¹H NMR. The disappearance of the N3-H broad singlet (typically around 10.5–11.0 ppm in DMSO-d₆) confirms N3 substitution. The N1-H signal (around 8.0–8.5 ppm) should remain intact.

Protocol B: Direct N1-Selective Alkylation

Mechanism: Kinetic control via potassium-mediated steric shielding in a less polar solvent.

• Preparation: Suspend the hydantoin (1.0 mmol) in anhydrous THF (10 mL) under an inert argon atmosphere. Cool to 0°C using an ice bath.

• Deprotonation: Slowly add KHMDS (1.0 M in THF, 1.1 mL, 1.1 mmol) dropwise. Stir at 0°C for 45 minutes. (Crucial Step: Do not substitute THF with DMF, as higher polarity disrupts the potassium coordination necessary for N1 selectivity[2]).

• Alkylation: Add the alkyl halide (1.1 mmol) dropwise. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quench & Extract: Quench with saturated aqueous NH₄Cl (10 mL). Extract with EtOAc (3 x 15 mL), dry over MgSO₄, and concentrate under reduced pressure.

• Validation: Purify via flash chromatography. In ¹H NMR, the N1-H signal will disappear, while the highly downfield N3-H signal (~10.8 ppm) will remain visible, validating N1 regioselectivity.

References

• [1] ResearchGate. Yields and reaction conditions for the N3-alkylation of hydantoin derivatives 5 and 6. Available at:

• [4] Beilstein Journals. Regioselective synthesis of 7,8-dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives: A new drug-like heterocyclic scaffold. Available at:

• [5] SciELibrary. Optimization of Hydantoins as Potent Antimycobacterial Decaprenylphosphoryl-β‑D‑Ribose Oxidase (DprE1) Inhibitors. Available at:

• [3] ResearchGate. Direct N1-Selective Alkylation of Hydantoins Using Potassium Bases. Available at:

• [7] ResearchGate. A High‐Yield Selective N(3)‐Alkylation Process of Hydantoins Using Dimethylformanide Dialkyl Acetals. Available at:

• [2] BenchChem. Technical Support Center: Regioselective Hydantoin Alkylation. Available at:

• [8] PubMed. Direct N1-Selective Alkylation of Hydantoins Using Potassium Bases. Available at:

• [6] Taylor & Francis. Organic-salt-mediated highly regioselective N3-alkylation of 2-thiophenytoin via Michael reaction under solvent-free conditions. Available at:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Regioselective synthesis of 7,8-dihydroimidazo[5,1-c][1,2,4]triazine-3,6(2H,4H)-dione derivatives: A new drug-like heterocyclic scaffold [beilstein-journals.org]
• 5. scielibrary.com [scielibrary.com]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Direct N1-Selective Alkylation of Hydantoins Using Potassium Bases - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate under acidic/basic conditions

Technical Support Center: Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate

Welcome to the technical support guide for Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate. This resource is designed for researchers, chemists, and drug development professionals to navigate the experimental nuances of this compound. We will address common stability challenges, provide validated troubleshooting protocols, and explain the underlying chemical principles to ensure the integrity of your results.

The stability of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate is governed by its two primary functional groups: an ethyl ester and a hydantoin (imidazolidinone) ring . Both moieties are susceptible to hydrolysis under acidic and basic conditions, which can lead to the formation of unintended byproducts and impact experimental outcomes.

Molecular Structure Overview

Caption: Chemical structure of Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis, workup, and handling of the title compound.

Question 1: I'm observing significant loss of my product and the appearance of a more polar impurity after an acidic aqueous workup (e.g., using 1M HCl). What is happening?

Answer: You are likely observing acid-catalyzed hydrolysis of the ethyl ester functional group. Under acidic conditions, the ester is cleaved to form the corresponding carboxylic acid (2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid) and ethanol.[1][2] This newly formed carboxylic acid is significantly more polar than the starting ester, causing it to appear as a new, earlier-eluting spot on a normal-phase TLC or a later-eluting peak in a reverse-phase HPLC analysis.

While the hydantoin ring itself is also susceptible to acid-catalyzed hydrolysis, this typically requires more forcing conditions (higher temperatures or stronger acids) than ester hydrolysis.[3] The initial degradation product is almost certainly the carboxylic acid.

Troubleshooting Steps:

• Reduce Temperature: Perform the acidic wash or extraction at low temperatures (0-5 °C) to significantly decrease the rate of hydrolysis.[3]

• Minimize Contact Time: Do not let your organic layer remain in contact with the acidic aqueous phase for an extended period. Separate the layers promptly after washing.

• Use Weaker Acids: If your experimental protocol allows, consider using a milder acidic wash, such as a saturated solution of ammonium chloride (NH₄Cl) or a dilute solution of a weaker acid like citric acid.

• Avoid Protic Solvents: If conducting a reaction in an acidic medium, avoid protic solvents like methanol or ethanol if possible, as they can participate in transesterification reactions.

Question 2: My compound seems to degrade when I use a strong base like sodium hydroxide for a reaction or saponification. Is this expected?

Answer: Yes, this is highly expected. The compound has two sites that are reactive under basic conditions.

• Ester Saponification: The ethyl ester will undergo rapid and irreversible hydrolysis (saponification) in the presence of a strong base like NaOH to form the sodium salt of the carboxylic acid (sodium 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate) and ethanol.[4] This is a common reaction for esters.

• Hydantoin Ring-Opening: The hydantoin ring, being a cyclic diamide, is also prone to hydrolysis in basic media.[3] Nucleophilic attack by a hydroxide ion on one of the carbonyl carbons can lead to cleavage of the amide bond and ring-opening, forming a hydantoate salt.[3][5]

The rate of ester saponification is generally much faster than amide hydrolysis. Therefore, the primary degradation product you will observe initially is the carboxylate salt. However, with prolonged exposure to a strong base or elevated temperatures, subsequent ring-opening can occur.

Troubleshooting Steps:

• Use a Milder Base: For reactions requiring a base where you wish to preserve the ester and hydantoin, use a non-nucleophilic organic base (e.g., triethylamine, DIPEA) or a weaker inorganic base like potassium carbonate (K₂CO₃), as used in its synthesis.[6][7]

• Control Stoichiometry: If saponification is the intended reaction, use a controlled amount of base (e.g., 1.0-1.2 equivalents) to avoid excess hydroxide, which could promote ring degradation.

• Temperature Control: Keep the reaction temperature as low as possible to slow the rate of unwanted side reactions, particularly hydantoin ring hydrolysis.[3]

Question 3: How can I identify the potential degradation products in my reaction mixture?

Answer: The primary degradation products can be distinguished from the parent compound by their different physicochemical properties and can be identified using standard analytical techniques.

Compound Name	Structure	Key Analytical Features
Parent Compound	Ethyl 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate	Neutral, moderately polar. Observable ethyl group signals in ¹H NMR (quartet ~4.2 ppm, triplet ~1.2 ppm).
Acidic Hydrolysis Product	2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetic acid	Acidic, highly polar. Disappearance of ethyl signals in ¹H NMR. Appearance of a broad carboxylic acid proton signal (>10 ppm). Will show a mass difference of -28 Da (loss of C₂H₄) in mass spectrometry compared to the parent.
Basic Hydrolysis Product	Sodium 2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)acetate	Ionic salt, highly water-soluble. Similar NMR characteristics to the acid, but solubility will be in D₂O instead of CDCl₃.
Ring-Opened Product	Hydantoic acid derivative (from ring hydrolysis)	Highly polar. Will show a mass difference of +18 Da (addition of H₂O) in mass spectrometry compared to the parent compound. Complex changes in the NMR spectrum due to the loss of ring structure.

You can use Liquid Chromatography-Mass Spectrometry (LC-MS) to separate the components and confirm their molecular weights. ¹H NMR spectroscopy is also invaluable for observing the disappearance of the ethyl ester signals and the appearance of new signals corresponding to the degradation products.

Technical Protocols & Workflows

These protocols provide a framework for systematically evaluating the stability of your compound.

Protocol 1: Stress Testing under Acidic Conditions

This protocol is designed to assess the rate and extent of degradation in an acidic environment.

• Preparation:

  • Prepare a stock solution of the title compound in a suitable organic solvent like acetonitrile (e.g., 1 mg/mL).

  • Prepare a 1 M solution of hydrochloric acid (HCl) in water.

• Procedure:

  • In a reaction vial, combine 1 mL of the compound's stock solution with 1 mL of 1 M HCl.

  • Heat the mixture at a controlled temperature (e.g., 60 °C).

  • At specified time points (e.g., 0, 1, 2, 4, 8 hours), withdraw a 100 µL aliquot of the reaction mixture.

  • Immediately quench the reaction by neutralizing the aliquot with 100 µL of 1 M sodium hydroxide (NaOH) and dilute with the mobile phase for analysis.[3]

• Analysis:

  • Analyze each time-point sample using a validated stability-indicating HPLC method (see Protocol 3).

  • Plot the percentage of the remaining parent compound against time to determine the degradation kinetics.

Protocol 2: Stress Testing under Basic Conditions

This protocol evaluates stability in a basic environment.

• Preparation:

  • Prepare a stock solution of the title compound in acetonitrile (e.g., 1 mg/mL).

  • Prepare a 1 M solution of sodium hydroxide (NaOH) in water.

• Procedure:

  • In a reaction vial, combine 1 mL of the compound's stock solution with 1 mL of 1 M NaOH.

  • Maintain the mixture at a controlled temperature (e.g., 40 °C).

  • At specified time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw a 100 µL aliquot.

  • Immediately quench the reaction by neutralizing the aliquot with 100 µL of 1 M HCl and dilute with the mobile phase.[3]

• Analysis:

  • Analyze each sample by HPLC.

  • Plot the percentage of the remaining parent compound against time. Due to the rapid nature of saponification, shorter time points are recommended.

Workflow for Stability Stress Testing

Caption: General workflow for conducting acidic or basic stress testing experiments.

Mechanistic Pathways of Degradation

Understanding the reaction mechanisms is key to predicting and controlling compound stability.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the carbonyl oxygen of the ester is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. This is a reversible equilibrium reaction.[8]

Caption: Simplified mechanism of acid-catalyzed ester hydrolysis.

Base-Catalyzed Hydrolysis (Saponification)

In basic conditions, a hydroxide ion directly attacks the electrophilic carbonyl carbon of the ester. This reaction is irreversible because the final step forms a resonance-stabilized carboxylate anion, which is unreactive towards the alcohol. A similar, albeit slower, attack can occur on the hydantoin carbonyls.[5][9]

Sources

• 1. brainly.in [brainly.in]
• 2. allen.in [allen.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. scribd.com [scribd.com]
• 5. Alkaline hydrolysis of hydantoin, 3-methylhydantoin, and 1-acetyl-3-methylurea. Effect of ring size on the cleavage of acylureas - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. journals.iucr.org [journals.iucr.org]
• 7. journals.iucr.org [journals.iucr.org]
• 8. pro-lehrsysteme.ch [pro-lehrsysteme.ch]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activity of 5,5-Disubstituted Hydantoins: A Guide for Researchers

The hydantoin scaffold, a five-membered heterocyclic ring, is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide spectrum of biological activities. The versatility of the hydantoin ring, particularly at the C5 position, allows for the introduction of various substituents, leading to a diverse library of compounds with distinct pharmacological profiles. This guide provides a comprehensive comparison of the biological activities of different 5,5-disubstituted hydantoins, with a focus on their anticonvulsant, antimicrobial, and anticancer properties. We will delve into the structure-activity relationships that govern their efficacy and provide detailed experimental protocols for their evaluation, empowering researchers to make informed decisions in their drug discovery endeavors.

The Significance of the 5,5-Disubstitution Pattern

The substituents at the C5 position of the hydantoin ring play a crucial role in determining the biological activity of the molecule. This disubstitution pattern creates a quaternary carbon center, which can influence the compound's lipophilicity, steric bulk, and overall three-dimensional shape. These physicochemical properties, in turn, dictate how the molecule interacts with its biological target, be it an ion channel, an enzyme, or a receptor. Understanding the impact of different C5 substituents is therefore paramount in the rational design of novel hydantoin-based therapeutics.

Anticonvulsant Activity: Targeting Neuronal Excitability

For decades, 5,5-disubstituted hydantoins have been a cornerstone in the management of epilepsy. The archetypal drug, Phenytoin (5,5-diphenylhydantoin), has been a first-line treatment for tonic-clonic and partial seizures.[1] The primary mechanism of action for many anticonvulsant hydantoins involves the modulation of voltage-gated sodium channels in neurons.[2] By stabilizing the inactive state of these channels, they limit the repetitive firing of action potentials that characterizes seizure activity.[2]

The nature of the substituents at the C5 position significantly influences the anticonvulsant potency. Aromatic substituents, such as the two phenyl groups in Phenytoin, are often associated with potent activity against generalized tonic-clonic seizures.[1] The introduction of different aryl or alkyl groups allows for the fine-tuning of this activity.

Comparative Anticonvulsant Activity of 5,5-Disubstituted Hydantoins

Compound	R1	R2	Anticonvulsant Activity (ED50, mg/kg)	Reference
Phenytoin	Phenyl	Phenyl	5.96 (MES test, mice)	[3]
Mephenytoin	Ethyl	Phenyl	Not explicitly found, but known anticonvulsant	[2]
Ethotoin	Ethyl	H	Lower potency than phenytoin	[2]
SB2-Ph	Phenyl	Phenyl (with N3-amino-2-hydroxyphenyl Schiff base)	8.29 (MES test, mice)	[3]
Compound 5j	Cyclopropane (spiro)	N-3-arylamide	9.2 (MES test, mice)	[4]

Note: ED50 (Median Effective Dose) is the dose of a drug that produces a therapeutic response in 50% of the population. The Maximal Electroshock (MES) test is a standard preclinical model for evaluating anticonvulsant drugs.

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

This protocol outlines the standardized procedure for assessing the anticonvulsant efficacy of 5,5-disubstituted hydantoins in a rodent model.

Materials:

• Electroconvulsive shock generator with corneal electrodes

• Male ICR-CD-1 mice (or other suitable rodent strain)

• Test compounds (5,5-disubstituted hydantoins)

• Vehicle (e.g., 0.9% saline, or a suitable solvent for the test compound)

• Anesthetic ophthalmic solution (e.g., 0.5% tetracaine)

• Electrode gel or saline

Procedure:

• Animal Acclimation: Acclimate animals to the laboratory environment for at least 3-4 days before the experiment. House them in a temperature-controlled room with a 12-hour light/dark cycle and provide ad libitum access to food and water.

• Drug Administration: Administer the test compound or vehicle to the animals via intraperitoneal (i.p.) injection. The volume and concentration of the injection will depend on the specific compound and desired dosage. A typical pre-treatment time is 30-60 minutes.

• Anesthesia and Electrode Placement: Apply a drop of anesthetic ophthalmic solution to the animal's eyes to minimize discomfort. Apply a small amount of electrode gel or saline to the corneal electrodes to ensure good electrical contact.

• Seizure Induction: Place the corneal electrodes on the corneas of the mouse. Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds for mice).[5]

• Observation and Endpoint: Observe the animal for the presence or absence of a tonic hindlimb extension seizure. The abolition of the hindlimb tonic extensor component is considered the endpoint of protection.[5][6]

• Data Analysis: The number of animals protected in each treatment group is recorded, and the ED50 value is calculated using appropriate statistical methods (e.g., probit analysis).

Caption: Workflow for the Maximal Electroshock (MES) test.

Antimicrobial Activity: A Renewed Focus on an Old Scaffold

While the anticonvulsant properties of hydantoins are well-established, their potential as antimicrobial agents is an area of growing interest. The emergence of multidrug-resistant pathogens necessitates the discovery of novel antibacterial and antifungal compounds. The hydantoin scaffold offers a promising starting point for the development of such agents.

The antimicrobial activity of 5,5-disubstituted hydantoins is highly dependent on the nature of the substituents at the C5 position, as well as modifications at the N1 and N3 positions. Lipophilic and cationic groups can enhance membrane activity, a mechanism that can be effective against a broad spectrum of bacteria.[7][8]

Comparative Antimicrobial Activity of 5,5-Disubstituted Hydantoins

Compound	Substituents	Target Organism	Antimicrobial Activity (MIC)	Reference
Nitrofurantoin	5-(nitromethylene)	E. coli, S. aureus	12.5 µg/mL (MRSA)	[8]
Compound 25	5,5-disubstituted with aromatic linker and lipid tails	P. aeruginosa	2 mg/mL	[9]
Compound 28	5,5-disubstituted	E. coli, S. aureus	2.0 mg/mL	[9]
Hydantoin derivative dimers	Dimeric hydantoins with aromatic linkers and cationic groups	Broad-spectrum (including MRSA)	GM = 7.32 µg/mL	[7]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Experimental Protocol: Broth Microdilution Method for MIC Determination

This protocol describes a standard method for determining the Minimum Inhibitory Concentration (MIC) of 5,5-disubstituted hydantoins against bacterial strains.

Materials:

• 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB) or other suitable bacterial growth medium

• Test compounds (5,5-disubstituted hydantoins) dissolved in a suitable solvent (e.g., DMSO)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Compound Dilutions: Prepare a serial two-fold dilution of the test compounds in the microtiter plate using MHB. The final volume in each well should be 100 µL.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well of the microtiter plate containing the compound dilutions. This will bring the final volume in each well to 200 µL. Include a growth control well (medium and inoculum, no compound) and a sterility control well (medium only).

• Incubation: Incubate the microtiter plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the bacteria. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Caption: Workflow for the Broth Microdilution MIC assay.

Anticancer Activity: A Scaffold for Diverse Mechanisms

The structural diversity of 5,5-disubstituted hydantoins has also been exploited in the development of anticancer agents. These compounds can exert their antiproliferative effects through various mechanisms, including the inhibition of key signaling pathways, induction of apoptosis, and cell cycle arrest.[10] For example, Nilutamide, a 5,5-disubstituted hydantoin derivative, is used in the treatment of prostate cancer and acts as an androgen receptor antagonist.

The substitution pattern at C5, as well as at the N1 and N3 positions, is critical for determining the anticancer potency and selectivity of these compounds.

Comparative Anticancer Activity of 5,5-Disubstituted Hydantoins

Compound	Substituents	Cancer Cell Line	Anticancer Activity (IC50)	Reference
Nilutamide	5,5-dimethyl-3-(trifluoromethyl)phenyl	Prostate Cancer	Androgen receptor antagonist
Hydantoin 9	N1-(p-cyano-benzyl), 5,5-disubstituted	MCF-7 (Breast)	0.37 ± 0.02 µM	[9]
Hydantoin 15	5,5-diphenylpyrazoline	HT-29 (Colon)	10 nM	[9]
Compound anti-5c	3,5-disubstituted	MCF-7 (Breast)	4.5 µmol/L
Compound 5g	3-cyclohexyl-5-phenyl	MCF-7 (Breast)	2 µM	[11]

Note: IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[12][13]

Materials:

• Cancer cell lines (e.g., MCF-7, HCT-116)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well cell culture plates

• Test compounds (5,5-disubstituted hydantoins) dissolved in a suitable solvent (e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 5,5-disubstituted hydantoin compounds for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (cells treated with the solvent used to dissolve the compounds).

• MTT Addition: After the treatment period, add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is then determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

The 5,5-disubstituted hydantoin scaffold continues to be a remarkably fruitful platform for the discovery of novel therapeutic agents. The data presented in this guide highlights the profound impact of the C5 substituents on the biological activity of these compounds, enabling the development of potent anticonvulsant, antimicrobial, and anticancer agents. The provided experimental protocols offer a standardized framework for the evaluation of new hydantoin derivatives, facilitating comparative analysis and informed decision-making in drug development pipelines.

Future research in this area will likely focus on the synthesis of novel, structurally diverse 5,5-disubstituted hydantoins with improved potency, selectivity, and pharmacokinetic properties. A deeper understanding of the molecular targets and mechanisms of action will be crucial for the rational design of next-generation hydantoin-based drugs. The continued exploration of this versatile scaffold holds immense promise for addressing unmet medical needs across a range of therapeutic areas.

References

• Chen, J., et al. (2024). Hydantoin derivative dimers as broad-spectrum antimicrobial agents against drug-resistant ESKAPE pathogens. RSC Medicinal Chemistry, 15(3), 645-654.
• van Meerloo, J., et al. (2011). The MTT assay for cell viability: theory and practice. Methods in Molecular Biology, 716, 111-119.
• Synapse, P. (2024, July 17). What is the mechanism of Nilutamide?
• Löscher, W. (2009). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. Methods in Molecular Biology, 548, 15-26.
• Berridge, M. V., et al. (2005). The MTT assay: a tool for the in vitro assessment of cell viability. Biochemica, (4), 14-19.
• Chen, J., et al. (2024). Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability. Chemical Science, 15(10), 3635-3644.
• Abcam. (n.d.). MTT assay protocol.
• Li, Y., et al. (2018). Membrane-Active Hydantoin Derivatives as Antibiotic Agents. Journal of Medicinal Chemistry, 61(17), 7848-7857.
• Bio-protocol. (n.d.). 4.3. Determination of the Minimum Inhibitory Concentration (MIC) by Broth Microdilution Method.
• Transpharm
• Clinical and Laboratory Standards Institute. (2021). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline.
• ResearchGate. (n.d.). Hydantoin derivatives: A review on their anticancer activities.
• Mandić, A., et al. (2025). Hydantoin derivatives: Harnessing antitumor and immunomodulation potential. Arhiv za higijenu rada i toksikologiju, 76(1), 1-12.
• ResearchGate. (n.d.). Synthesis and Evaluation of Anticonvulsant Activity of Some 5,5-Disubstituted-N3-[(2-aryl thiazolidine-4-one-3-yl)amino]hydantoins.
• Wiegand, I., et al. (2008). Two-fold Broth Microdilution Method for Determination of MIC.
• ResearchGate. (n.d.).
• Ušćumlić, G. S., et al. (2012). Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis. Molecules, 17(8), 9496-9511.
• BenchChem. (2025). Application Notes and Protocols: Maximal Electroshock (MES) Seizure Test with 1-Phenylcyclohexylamine.
• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• Chen, J., et al. (2024).
• ResearchGate. (n.d.).
• PANAChE Database. (n.d.). Maximal Electroshock Seizure (MES)
• Löscher, W. (2009). The maximal electroshock seizure (MES) model in the preclinical assessment of potential new antiepileptic drugs. PubMed.
• Wadghane, S., et al. (2020). Study of Some Hyndantion Derivatives as Anticonvulsant Agents. Progress in Chemical and Biochemical Research, 3(2), 104-114.
• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method.
• Szymańska, E., et al. (2021). Design, Synthesis, and In Vitro Antiproliferative Activity of Hydantoin and Purine Derivatives with the 4-Acetylphenylpiperazinylalkyl Moiety. Molecules, 26(11), 3333.
• FWD AMR-RefLabCap. (2022, April).
• Peykova, Y., et al. (2021). Synthesis and characterization of new 5,5′-dimethyl- and 5,5′-diphenylhydantoin-conjugated hemorphin derivatives designed as potential anticonvulsant agents. RSC Advances, 11(57), 36136-36148.
• Stella, V. J., & Swarbrick, J. (1975). Anticonvulsants. 5. Derivatives of 5-ethyl-5-phenylhydantoin and 5,5-diphenylhydantoin. Journal of Pharmaceutical Sciences, 64(5), 842-845.
• Ivanova, Y., et al. (2023). Additive Anticonvulsant Profile and Molecular Docking Analysis of 5,5′-Diphenylhydantoin Schiff Bases and Phenytoin. International Journal of Molecular Sciences, 24(21), 15873.
• Ivanova, Y., et al. (2023). Additive Anticonvulsant Profile and Molecular Docking Analysis of 5,5′-Diphenylhydantoin Schiff Bases and Phenytoin. PMC.
• Rajić, Z., et al. (2006). Hydantoin Derivatives of L- and D-amino acids: Synthesis and Evaluation of Their Antiviral and Antitumoral Activity. Molecules, 11(11), 855-866.
• Deng, X., et al. (2011). Synthesis and anticonvulsant activity of N-3-arylamide substituted 5,5-cyclopropanespirohydantoin derivatives. European Journal of Medicinal Chemistry, 46(1), 222-227.
• Štefane, B., et al. (2024). Synthesis, Absolute Configuration, Biological Profile and Antiproliferative Activity of New 3,5-Disubstituted Hydantoins. Pharmaceuticals, 17(9), 1259.
• Ušćumlić, G. S., et al. (2012). Structure-activity relationships of 3-substituted-5,5- diphenylhydantoins as potential antiproliferative and antimicrobial agents. Journal of the Serbian Chemical Society, 77(11), 1597-1605.
• Dąbrowska, M., et al. (2001). Anticonvulsant activity of reaction products of 5,5-diphenylhydantoin with substituted methylene bromides. Archiv der Pharmazie, 334(11), 366-368.
• Comber, R. N., et al. (1992). 5,5-disubstituted hydantoins: syntheses and anti-HIV activity. Journal of Medicinal Chemistry, 35(19), 3567-3572.
• Ingle, G. B., & Kolhe, S. V. (2024). Study on the Synthesis, Characterization and Antimicrobial Activities of 5-Substituted Hydantoins. International Journal of Research in Engineering and Science, 12(1), 206-210.
• Opietka, K., et al. (2002). Antimicrobial activity of 5-arylidene aromatic derivatives of hydantoin. Part 2. Il Farmaco, 57(1), 39-44.
• Oku, T., et al. (2001). Antibacterial activity of some 5-dialkylaminomethylhydantoins and related derivatives. Chemical & Pharmaceutical Bulletin, 49(10), 1335-1338.
• Science.gov. (n.d.).

Sources

• 1. pcbiochemres.com [pcbiochemres.com]
• 2. Solvent effects on the structure-property relationship of anticonvulsant hydantoin derivatives: A solvatochromic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Additive Anticonvulsant Profile and Molecular Docking Analysis of 5,5′-Diphenylhydantoin Schiff Bases and Phenytoin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and anticonvulsant activity of N-3-arylamide substituted 5,5-cyclopropanespirohydantoin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Maximal Electroshock Seizure (MES) Test (mouse, rat) [panache.ninds.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Hydantoin derivative dimers as broad-spectrum antimicrobial agents against ESKAPE pathogens with enhanced killing rate and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Membrane-Active Hydantoin Derivatives as Antibiotic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Applications of Hydantoins in Drug Discovery: Updates (2019~Present) [mdpi.com]
• 10. ojs.pmf.uns.ac.rs [ojs.pmf.uns.ac.rs]
• 11. mdpi.com [mdpi.com]
• 12. opentrons.com [opentrons.com]
• 13. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Synthetic Efficiency: A Comparative Guide to 5,5-Diphenylhydantoin Analog Routes

The imidazolidine-2,4-dione (hydantoin) nucleus is a privileged scaffold in medicinal chemistry, most notably recognized in the antiepileptic active pharmaceutical ingredient (API) 5,5-diphenylhydantoin (phenytoin). Despite its clinical ubiquity since the late 1930s, the synthesis of heavily substituted hydantoins remains a persistent challenge in process chemistry.

As drug development shifts toward sustainable, high-throughput methodologies, benchmarking the synthetic efficiency of classical routes against modern microwave-assisted and mechanochemical innovations is critical. This guide objectively evaluates the mechanistic causality, thermodynamic limitations, and experimental performance of the primary synthetic pathways to 5,5-diphenylhydantoin analogs.

Mechanistic Causality & Route Selection

The selection of a synthetic route dictates not only the yield and purity of the final API but also the scalability and environmental impact of the process.

The Classical Biltz Synthesis: Thermodynamic Traps

The traditional Biltz synthesis relies on the base-catalyzed condensation of benzil and urea, driven by a pinacol-pinacolone-type benzilic acid rearrangement. While operationally simple, this route is fundamentally limited by competing side reactions. Under homogeneous reflux conditions in ethanol, the reaction inevitably produces1[1].

The Bucherer-Bergs Multicomponent Reaction: Steric Hindrance

The Bucherer-Bergs reaction constructs the hydantoin ring from a ketone (benzophenone), potassium cyanide, and ammonium carbonate via an α-amino nitrile and carbamic acid intermediate. However, the severe steric hindrance of the diphenylketone system heavily retards the reaction kinetics. Standard conditions2[2].

Modern Innovations: Microwave & Mechanochemical Pathways

To circumvent these limitations, modern methodologies alter the reaction trajectory:

• Microwave-Assisted Two-Step Route: By substituting urea with thiourea, the formation of the glycoluril byproduct is entirely suppressed. The resulting 2-thiohydantoin intermediate is rapidly formed under microwave irradiation and subsequently 1[1].

• Mechanochemical & Ultrasound Green Synthesis: Techniques like Resonant Acoustic Mixing (RAM) and ultrasound irradiation overcome mass-transport limitations. These methods provide the localized activation energy necessary to drive the Biltz synthesis at 3[3].

Visualizing the Synthetic Workflows

Synthetic workflows for 5,5-diphenylhydantoin comparing classical, microwave, and green routes.

Quantitative Benchmarking Data

The following table summarizes the operational metrics of each synthetic route, providing a clear benchmark for process selection based on yield, time, and safety profiles.

Synthetic Route	Reactants	Reagents & Solvent	Conditions	Time	Yield (%)	Key Advantage / Limitation
Classical Biltz	Benzil + Urea	NaOH, EtOH/H₂O	Reflux (90 °C)	2–4 h	~50–55%	Limitation: High glycoluril byproduct formation[1].
Bucherer-Bergs	Benzophenone + KCN + (NH₄)₂CO₃	Aqueous EtOH	Autoclave (110 °C)	48–90 h	67–75%	Limitation: Toxic reagents (KCN) and extreme reaction times[2].
Microwave (Two-Step)	Benzil + Thiourea	KOH, DMSO (Step 1); H₂O₂, DMF (Step 2)	MW Pulses (Step 1); RT (Step 2)	30 min + 24 h	~87%	Advantage: Eliminates glycoluril byproduct; cleaner reaction profile[1].
Mechanochemical (RAM)	Benzil + Urea	Solvent-free / Milling	Ambient Temp	<1 h	>95%	Advantage: Exceptional green metrics; overcomes mass transport limits[3].

Self-Validating Experimental Protocols

To ensure reproducibility and scientific rigor, the following protocols detail the causality behind each experimental manipulation.

Protocol A: Microwave-Assisted Two-Step Synthesis

Objective: Synthesize 5,5-diphenylhydantoin while entirely bypassing the glycoluril dead-end pathway.

Step 1: Synthesis of 5,5-diphenyl-2-thiohydantoin

• Charge the Reactor: Combine 10 mmol of benzil and 15 mmol of thiourea in 10 mL of Dimethylsulfoxide (DMSO).

  • Causality:1[1]. Its high dielectric loss facilitates rapid, uniform microwave heating. Thiourea is utilized because it structurally prevents the formation of the glycoluril side-product under these conditions.

• Catalysis: Add a solution of 30 mmol potassium hydroxide (KOH) dissolved in 5 mL of distilled water.

• Microwave Irradiation: Apply pulsed microwave heating (e.g., 9 pulses over a 30-minute period).

  • Causality:1[1]. This prevents solvent bumping and thermal degradation of the starting materials.

• Workup: Pour the dark red mixture into 250 mL of ice water and acidify with concentrated HCl. Filter the precipitate to isolate the 2-thiohydantoin intermediate (Expected Yield: ~92%).

Step 2: Selective Oxidation

• Oxidation: Dissolve 10 mmol of the 2-thiohydantoin intermediate in N,N-Dimethylformamide (DMF). Add 1 mL of glacial acetic acid and 2.5 mL of 30% H₂O₂ (perhydrol).

• Reaction: Stir at room temperature for 24 hours.

  • Causality:1[1].

• Isolation: Pour onto ice, filter, and dry to obtain pure 5,5-diphenylhydantoin (Expected Total Yield: ~87.4%).

Protocol B: Ultrasound-Enhanced Green Synthesis

Objective: Achieve rapid, room-temperature synthesis utilizing acoustic cavitation.

• Preparation: Mix benzil (1 eq) with urea (2 eq) in ethanolic KOH.

• Sonication: Subject the mixture to ultrasound irradiation at room temperature for 15–30 minutes.

  • Causality:4[4]. This provides the activation energy required for the benzilic acid rearrangement without the need for macroscopic bulk heating, drastically reducing reaction time.

• Workup: Acidify the mixture, filter the resulting solid, and recrystallize to afford high-purity 5,5-diphenylhydantoin.

References

• Source: ucl.ac.be (Elsevier)
• Source: nih.gov (Molecules / MDPI)
• Source: mechanochemistry.
• Source: researchgate.

Sources

• 1. farm.ucl.ac.be [farm.ucl.ac.be]
• 2. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Key APIs with better metrics thanks to resonant acoustic mixing [mechanochemistry.eu]
• 4. researchgate.net [researchgate.net]